Triethynylphosphane

• CAS: 687-80-9

Core Science & Biosynthesis

Molecular Structure and Characterization of Triethynylphosphane

The following is an in-depth technical guide on the molecular structure of triethynylphosphane (

).

[1][2]

Executive Summary

Triethynylphosphane (IUPAC name; also known as tris(ethynyl)phosphine ) is a tertiary organophosphorus compound with the formula

. It serves as a fundamental building block in organometallic chemistry, acting as a rigid, -symmetric ligand capable of bridging metal centers or serving as a precursor for phosphorus-carbon cages and macrocycles.

Unlike triphenylphosphine (

), the ethynyl substituents induce unique electronic properties due to the -hybridized carbon atoms directly bonded to phosphorus. This guide details its crystallographic parameters, spectroscopic signature, and synthesis, providing a foundational reference for researchers in ligand design and materials science.

Property	Data
Formula
Molecular Weight	106.06 g/mol
CAS Registry Number	687-80-9
Geometry	Trigonal Pyramidal ( )
Key Application	Ligand for transition metals (Au, Rh, W), Precursor for "Click" chemistry

Molecular Architecture & Bonding

Geometric Parameters

The molecular structure of triethynylphosphane has been established via single-crystal X-ray diffraction and confirmed by NMR studies in liquid crystalline solvents. The molecule adopts a trigonal pyramidal geometry with

symmetry in its ground state.

• Bond Angles (

  ): The inter-ligand bond angle is approximately 101.8° (Range: 101.4° – 102.1°). This is significantly narrower than the tetrahedral angle (109.5°), indicating high -character in the P-C bonds and a lone pair with substantial -character.

• Bond Lengths (

  ): The phosphorus-carbon bond length is characteristic of a P- single bond. While typical P- bonds are ~1.84 Å, the -hybridization of the ethynyl carbon shortens this distance to approximately 1.75–1.78 Å due to the smaller covalent radius of the carbon and potential partial -backbonding from the alkyne to phosphorus orbitals.

Electronic Structure

The phosphorus atom possesses a lone pair of electrons that dictates its reactivity as a Lewis base (nucleophile). However, the electron-withdrawing nature of the ethynyl groups (due to the

carbon's high electronegativity relative to or carbons) reduces the basicity of the phosphorus center compared to trialkylphosphines (e.g., ).

• Cone Angle: The ethynyl groups are linear and slender, resulting in a relatively small Tolman cone angle compared to bulky aryl phosphines. This allows

  to bind to sterically crowded metal centers.
• -Acceptor Properties: The low-lying orbitals of the alkynyl units allow for significant metal-to-ligand back-bonding, stabilizing low-valent metal complexes (e.g., ).

Structural Visualization

The following diagram illustrates the connectivity and

symmetry of the molecule.

Caption: Connectivity diagram of Triethynylphosphane showing the pyramidal phosphorus core and linear ethynyl arms.

Spectroscopic Characterization

Researchers rely on NMR and IR spectroscopy to verify the integrity of the P-C bonds and the terminal alkyne functionality.

Nuclear Magnetic Resonance (NMR)

The high symmetry (

) simplifies the NMR spectra, showing equivalent environments for all three arms.

Nucleus	Chemical Shift ( ) / Coupling	Interpretation
NMR	to ppm (solvent dependent)	Upfield shift relative to , typical for tertiary phosphines with electron-withdrawing groups.
NMR	ppm (Doublet)	Acetylenic proton. Split into a doublet by coupling ( Hz).
NMR	(P-bonded): Doublet, large (Terminal): Doublet, smaller	Distinctive coupling patterns confirm direct P-C connectivity.

Infrared Spectroscopy (IR)

The most diagnostic feature is the C≡C triple bond stretching vibration.

• : Strong absorption band at 2050 – 2100 cm⁻¹ .
• : Sharp absorption at ~3300 cm⁻¹ .

Synthesis Protocol

The synthesis of triethynylphosphane generally proceeds via a nucleophilic substitution reaction using a Grignard reagent or lithium acetylide. Due to the sensitivity of the product to oxidation, all steps must be performed under an inert atmosphere (Argon or Nitrogen).

Reagents[3]

• Precursor: Phosphorus trichloride (

  ).[1]

• Nucleophile: Ethynylmagnesium bromide (

  ) or Lithium acetylide ( ).

• Solvent: Anhydrous Tetrahydrofuran (THF) or Diethyl Ether (

  ).

Step-by-Step Workflow

Caption: Synthesis pathway for Triethynylphosphane via Grignard substitution.

Protocol Notes:

• Temperature Control: The reaction is highly exothermic. The Grignard reagent must be added slowly to the

  solution at -78°C to prevent polymerization or decomposition.

• Stoichiometry: A slight excess of the acetylide (3.1 - 3.3 equivalents) ensures complete substitution of all three chloride atoms.

• Isolation: The product is volatile and air-sensitive. It is typically isolated by careful solvent removal or distillation under reduced pressure.

Reactivity & Applications

Coordination Chemistry

Triethynylphosphane acts as a versatile ligand.[2][3][4] The terminal protons on the ethynyl groups are acidic, allowing for further functionalization (e.g., deprotonation followed by reaction with electrophiles) even after coordination to a metal center.

• Complexes: Forms stable complexes with soft metals like

  , , and .

• Hollow Ligands: When bulky groups (e.g., silyl or aryl) are attached to the terminal carbons, the ligand adopts a "hollow" shape, creating a protective cavity around the metal center, which is useful for shape-selective catalysis.

"Click" Chemistry & Cages

The three terminal alkyne groups make

an ideal candidate for Cu(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC) .

• Reaction with organic azides yields tris(triazolyl)phosphines, which are potent chelating ligands (scorpionates) for bioinorganic modeling.

• It serves as a vertex unit in the synthesis of phosphorus-carbon cages and macrocycles.

References

• Kroon, J., Hulscher, J. B., & Peerdeman, A. F. (1971). The molecular structure of triethynylphosphine in the crystal. Journal of Molecular Structure, 7(1-2), 217-221.

• Kennedy, J. D., & McFarlane, W. (1976). The NMR spectrum of P(C≡CH)3 dissolved in the liquid crystal EBBA. Journal of Molecular Structure.
• Iwai, T., & Sawamura, M. (2015). Triethynylphosphine Ligands: Synthesis and Applications in Catalysis.

• National Institute of Standards and Technology (NIST). (2023). Electron Diffraction and Structural Data for Phosphines.

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A-Z Guide to Triethynylphosphane: Synthesis, Purification, and Characterization

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of the synthesis, purification, and characterization of triethynylphosphane (P(C≡CH)₃), a valuable building block in materials science and medicinal chemistry. As a Senior Application Scientist, this document moves beyond simple procedural lists to offer insights into the causality of experimental choices, ensuring a reproducible and validated methodology.

Introduction: The Significance of Triethynylphosphane

Triethynylphosphane is a unique organophosphorus compound featuring a central phosphorus atom bonded to three ethynyl groups. This structure imparts valuable properties, making it a target for applications in:

• Ligand Synthesis: The terminal alkynes serve as reactive handles for creating complex phosphine ligands used in catalysis.

• Materials Science: It acts as a precursor for phosphorus-containing polymers and dendrimers with interesting electronic and physical properties.

• Bioorthogonal Chemistry: The clickable alkyne functionalities allow for its incorporation into biological systems.

However, its synthesis is not without challenges. The high reactivity of the reagents required can lead to side reactions, and the product itself can be sensitive, necessitating carefully controlled conditions.[1] This guide outlines a reliable protocol to overcome these hurdles.

Synthetic Strategy: The Grignard Approach

The most common and effective method for synthesizing triethynylphosphane is the reaction of phosphorus trichloride (PCl₃) with an ethynyl Grignard reagent, such as ethynylmagnesium bromide (HC≡CMgBr).

Core Reaction Principle

The Grignard reagent acts as a potent nucleophile, with the ethynyl carbanion attacking the electrophilic phosphorus center of PCl₃.[2][3] This results in the stepwise substitution of the three chloride atoms with ethynyl groups.

Reaction: PCl₃ + 3 HC≡CMgBr → P(C≡CH)₃ + 3 MgBrCl

The causality behind this choice is rooted in the high reactivity of organomagnesium halides, which is necessary to displace all three chlorides from the phosphorus center.[1] However, this high reactivity also means that side reactions, such as double or triple additions, are a significant concern that must be managed through strict temperature control.[1]

Detailed Synthesis Protocol

This protocol is designed as a self-validating system, with checkpoints and explanations to ensure success.

Reagents and Equipment

Reagent/Equipment	Specification	Rationale for Choice
Phosphorus Trichloride (PCl₃)	>99% purity, freshly distilled	PCl₃ is highly reactive with water; moisture will lead to side products and reduced yield.[4][5]
Ethynylmagnesium Bromide	0.5 M solution in THF	Commercially available. In-situ preparation is possible but requires handling of acetylene gas.
Tetrahydrofuran (THF)	Anhydrous, <50 ppm H₂O	The Grignard reagent is highly sensitive to water.[6] Anhydrous solvent is critical for reaction success.
Diethyl Ether	Anhydrous	Used for extraction. Must be anhydrous to prevent product degradation.
Schlenk Line/Glovebox	Inert atmosphere (N₂ or Ar)	Protects the moisture- and air-sensitive reagents and intermediates.
Dry Ice/Acetone Bath	For maintaining -78 °C	Precise low-temperature control is essential to prevent over-addition and side reactions.[7]

Experimental Workflow Diagram

Caption: Overall workflow for triethynylphosphane synthesis.

Step-by-Step Procedure

• Inert Atmosphere Setup: Assemble and dry all glassware. Purge the entire system with dry nitrogen or argon using a Schlenk line.

• Reagent Preparation: In the inert atmosphere, prepare a solution of phosphorus trichloride in anhydrous THF.

• Reaction Cooldown: Cool the PCl₃ solution to -78 °C using a dry ice/acetone bath. This low temperature is critical to moderate the reactivity of the Grignard reagent and prevent the formation of polymeric byproducts.

• Grignard Addition: Add the ethynylmagnesium bromide solution dropwise to the cooled, stirring PCl₃ solution over a period of 1-2 hours. A slow addition rate is crucial for selectivity.

• Reaction Progression: After the addition is complete, allow the reaction mixture to stir at -78 °C for an additional 2 hours. Then, remove the cooling bath and let the mixture slowly warm to room temperature and stir overnight.

• Quenching: Carefully quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride.[7] This step protonates any remaining Grignard reagent and hydrolyzes the magnesium salts.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer three times with anhydrous diethyl ether to recover all the product.[7]

• Drying and Concentration: Combine all organic layers and dry over anhydrous sodium sulfate. Filter off the drying agent and concentrate the solution under reduced pressure to yield the crude product.

Purification Protocols

Crude triethynylphosphane often contains unreacted starting materials, partially substituted phosphines (e.g., Cl₂P(C≡CH)), and solvent residues. The choice of purification method depends on the scale and desired purity.

Column Chromatography

This is the most common method for achieving high purity on a lab scale.

• Stationary Phase: Silica gel is typically used. It must be thoroughly dried before use.

• Mobile Phase (Eluent): A non-polar solvent system, such as a hexane/ethyl acetate gradient, is effective. The exact ratio should be determined by thin-layer chromatography (TLC) analysis.

• Procedure:

  • Prepare a silica gel column in the chosen eluent.

  • Dissolve the crude product in a minimal amount of a suitable solvent (e.g., dichloromethane or the eluent itself).

  • Load the solution onto the column.

  • Elute the product, collecting fractions.

  • Monitor the fractions by TLC to identify those containing the pure product.

  • Combine the pure fractions and remove the solvent in vacuo.

Sublimation

For small quantities of thermally stable product, vacuum sublimation can be an effective, solvent-free purification method.

• Procedure:

  • Place the crude product in a sublimation apparatus.

  • Apply a high vacuum.

  • Gently heat the apparatus. The triethynylphosphane will sublime and deposit as pure crystals on a cold finger.

Characterization and Validation

To confirm the identity and purity of the synthesized triethynylphosphane, several analytical techniques are essential.

Technique	Parameter	Expected Result
¹H NMR	Chemical Shift (δ)	A doublet around 2.5-3.0 ppm.
Coupling Constant (J)	A ²J(P,H) coupling constant of ~10-12 Hz.
³¹P NMR	Chemical Shift (δ)	A singlet around -90 to -100 ppm.
¹³C NMR	Chemical Shift (δ)	Two distinct signals for the alkyne carbons, typically around 80-90 ppm and 90-100 ppm, both showing coupling to phosphorus.
FT-IR	Wavenumber (cm⁻¹)	A sharp, strong C≡C stretch around 2100 cm⁻¹ and a terminal ≡C-H stretch around 3300 cm⁻¹.

Storage and Handling

Triethynylphosphane can be sensitive to air and moisture. For long-term storage, it should be kept as a solid under an inert atmosphere (argon or nitrogen) at low temperatures (-20 °C is recommended).

Conclusion

The synthesis of triethynylphosphane via the Grignard route is a robust and reliable method when performed with strict adherence to anhydrous and anaerobic conditions. Careful control of reaction temperature and a systematic approach to purification and characterization are paramount to obtaining a high-purity product suitable for advanced applications in research and development.

References

• Synthesis of Aryl-Dichlorophosphines. (2021). ChemistryViews. Available at: [Link]

• Preparation of phosphorus trichloride. PrepChem.com. Available at: [Link]

• User Guide to Glen-Pak™ Purification. Glen Research. Available at: [Link]

• Phosphorus Trichloride (PCl₃): Properties, Synthesis, And Key Applications In Industry. (2025). ChemAnalyst. Available at: [Link]

• Casida, J. E., & Eto, M. (1990). Major intermediates in organophosphate synthesis (PCl3, POCl3, PSCl3, and their diethyl esters) are anticholinesterase agents directly or on activation. PubMed. Available at: [Link]

• Grignard Reaction. Organic Chemistry Portal. Available at: [Link]

• Synthesis method of chlorophosphine compound. (Patent No. CN110922428A). Google Patents.

• AN INTRODUCTION TO GRIGNARD REAGENTS. Chemguide. Available at: [Link]

• Cortes, S. (2020). 5.1: Grignard Reactions- Theory and Background. Chemistry LibreTexts. Available at: [Link]

• Kumar, A., et al. (2022). Synthesis of Mixed Arylalkyl Tertiary Phosphines via the Grignard Approach. National Institutes of Health (NIH). Available at: [Link]

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• 4. Phosphorus Trichloride (PCl₃): Properties, Synthesis, And Key Applications In Industry - BLi-T [blitchem.com]
• 5. Major intermediates in organophosphate synthesis (PCl3, POCl3, PSCl3, and their diethyl esters) are anticholinesterase agents directly or on activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. chemguide.co.uk [chemguide.co.uk]
• 7. Synthesis of Mixed Arylalkyl Tertiary Phosphines via the Grignard Approach - PMC [pmc.ncbi.nlm.nih.gov]

Spectroscopic Characterization of Triethynylphosphane: A Technical Guide

This guide provides an in-depth technical exploration of the spectroscopic techniques used to characterize triethynylphosphane (P(C≡CH)₃). Designed for researchers, scientists, and professionals in drug development and materials science, this document offers a detailed analysis of Nuclear Magnetic Resonance (NMR), Infrared (IR), and Raman spectroscopy as applied to this unique organophosphorus compound. Beyond a mere recitation of data, this guide delves into the causality behind experimental choices and provides field-proven insights into spectral interpretation.

Introduction

Triethynylphosphane is a molecule of significant interest due to its rigid, three-dimensional structure and the reactivity of its terminal acetylene groups. These features make it a valuable building block in supramolecular chemistry, materials science, and as a ligand in organometallic chemistry. A thorough understanding of its spectroscopic signature is paramount for its identification, purity assessment, and for studying its interactions with other molecules. This guide will provide a comprehensive overview of its characterization by ¹H, ¹³C, and ³¹P NMR, as well as by IR and Raman vibrational spectroscopy.

Molecular Structure and Symmetry

Triethynylphosphane possesses a C₃ᵥ symmetry, a key determinant of its spectroscopic properties. This symmetry implies that the three ethynyl groups are chemically and magnetically equivalent, which simplifies its NMR spectra. The molecule's geometry also dictates the number and activity of its vibrational modes in IR and Raman spectroscopy.

Caption: Molecular structure of triethynylphosphane.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a cornerstone technique for the structural elucidation of triethynylphosphane, providing detailed information about the connectivity and chemical environment of the hydrogen, carbon, and phosphorus nuclei.

¹H NMR Spectroscopy

Due to the C₃ᵥ symmetry of the molecule, all three acetylenic protons are chemically equivalent. This results in a single signal in the ¹H NMR spectrum.

• Chemical Shift (δ): The acetylenic proton of triethynylphosphane is expected to resonate in the range of 2.5-3.5 ppm. This downfield shift, compared to typical sp³ C-H protons, is due to the magnetic anisotropy of the carbon-carbon triple bond.

• Coupling: This proton signal will appear as a doublet due to coupling with the ³¹P nucleus. The magnitude of the two-bond coupling constant (²JPH) provides valuable structural information.

¹³C NMR Spectroscopy

The ¹³C NMR spectrum will exhibit two distinct signals corresponding to the two non-equivalent carbon atoms in each ethynyl group.

• Chemical Shifts (δ):

  • The α-carbon (P-C ≡CH) is expected to be significantly deshielded and will show coupling to the ³¹P nucleus.

  • The β-carbon (P-C≡C H) will also be coupled to the ³¹P nucleus, but with a smaller coupling constant.

• Symmetry: The equivalence of the three ethynyl groups results in only two signals in the proton-decoupled ¹³C NMR spectrum.

³¹P NMR Spectroscopy

³¹P NMR is a highly sensitive and informative technique for characterizing phosphorus-containing compounds.[1]

• Chemical Shift (δ): The ³¹P chemical shift for triethynylphosphane is expected to be in the downfield region, characteristic of phosphines with electronegative substituents. The precise chemical shift is a sensitive indicator of the electronic environment of the phosphorus atom.[2]

• Coupling: In a proton-coupled ³¹P NMR spectrum, the signal will be split into a quartet by the three equivalent acetylenic protons (n+1 rule, where n=3).

Nucleus	Expected Chemical Shift (δ, ppm)	Expected Multiplicity	Expected Coupling Constant (J, Hz)
¹H	2.5 - 3.5	Doublet	²JPH ≈ 10-20 Hz
¹³C (α-C)	80 - 100	Doublet	¹JPC (large)
¹³C (β-C)	70 - 90	Doublet	²JPC (small)
³¹P	-60 to -90	Quartet	²JPH ≈ 10-20 Hz

Note: The exact chemical shifts and coupling constants can be influenced by the solvent and concentration.

Experimental Protocol: NMR Spectroscopy

Objective: To acquire high-resolution ¹H, ¹³C, and ³¹P NMR spectra of triethynylphosphane.

Materials:

• Triethynylphosphane sample

• Deuterated chloroform (CDCl₃) or other suitable deuterated solvent

• NMR tubes (5 mm)

• NMR spectrometer (e.g., 400 MHz or higher)

Procedure:

• Sample Preparation: Dissolve approximately 5-10 mg of triethynylphosphane in 0.6 mL of deuterated chloroform in a clean, dry NMR tube.

• Instrument Setup:

  • Tune and match the ¹H, ¹³C, and ³¹P probes.

  • Lock the spectrometer on the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal resolution.

• ¹H NMR Acquisition:

  • Acquire a standard one-pulse ¹H NMR spectrum.

  • Set the spectral width to cover the range of 0-10 ppm.

  • Use a sufficient number of scans to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C NMR spectrum.

  • Set the spectral width to cover the range of 0-150 ppm.

  • A longer acquisition time and a greater number of scans will be required compared to ¹H NMR due to the lower natural abundance and sensitivity of the ¹³C nucleus.

• ³¹P NMR Acquisition:

  • Acquire a proton-decoupled ³¹P NMR spectrum.

  • Set the spectral width to cover the expected chemical shift range for phosphines.

  • If desired, a proton-coupled spectrum can be acquired to observe the P-H coupling.

• Data Processing:

  • Apply Fourier transformation to the acquired free induction decays (FIDs).

  • Phase correct the spectra.

  • Reference the spectra to the residual solvent peak (for ¹H and ¹³C) or an external standard (e.g., 85% H₃PO₄ for ³¹P).[1]

  • Integrate the signals in the ¹H spectrum.

Caption: General workflow for NMR spectroscopic analysis.

Vibrational Spectroscopy: IR and Raman

Infrared (IR) and Raman spectroscopy are complementary techniques that provide information about the vibrational modes of a molecule. For a non-centrosymmetric molecule like triethynylphosphane, some vibrational modes may be active in both IR and Raman, while others may be active in only one.

Key Vibrational Modes

The vibrational spectrum of triethynylphosphane is characterized by several key stretching and bending frequencies.

• ≡C-H Stretch: A sharp, strong band is expected around 3300 cm⁻¹ in the IR spectrum, corresponding to the stretching of the terminal acetylenic C-H bond. This mode is also typically observed in the Raman spectrum.

• C≡C Stretch: The carbon-carbon triple bond stretch gives rise to a band in the region of 2100-2200 cm⁻¹. This vibration is often weak in the IR spectrum but produces a strong, sharp signal in the Raman spectrum due to the large change in polarizability.

• P-C Stretch: The stretching vibration of the phosphorus-carbon single bond is expected in the fingerprint region of the spectrum, typically between 600 and 800 cm⁻¹.

• ≡C-H Bend: The bending vibration of the acetylenic C-H group appears in the 600-700 cm⁻¹ region.

Vibrational Mode	Expected Frequency (cm⁻¹)	IR Activity	Raman Activity
≡C-H Stretch	~3300	Strong	Strong
C≡C Stretch	2100 - 2200	Weak	Strong
P-C Stretch	600 - 800	Medium	Medium
≡C-H Bend	600 - 700	Strong	Medium

Note: The presence of a strong Raman signal for the C≡C stretch and a strong IR signal for the ≡C-H stretch are highly characteristic features for terminal alkynes.

Experimental Protocol: IR and Raman Spectroscopy

Objective: To obtain the IR and Raman spectra of triethynylphosphane to identify its characteristic vibrational modes.

Materials:

• Triethynylphosphane sample

• Suitable solvent for solution-phase measurements (e.g., CCl₄, hexane), if applicable

• KBr powder for solid-state IR pellet

• Capillary tube for Raman spectroscopy

Procedure (IR Spectroscopy):

• Sample Preparation (KBr Pellet):

  • Grind a small amount of triethynylphosphane with dry KBr powder in an agate mortar.

  • Press the mixture into a thin, transparent pellet using a hydraulic press.

• Instrument Setup:

  • Place the KBr pellet in the sample holder of an FTIR spectrometer.

  • Acquire a background spectrum of the empty sample compartment.

• Data Acquisition:

  • Acquire the IR spectrum of the sample over the range of 4000-400 cm⁻¹.

  • Co-add multiple scans to improve the signal-to-noise ratio.

• Data Processing:

  • Perform a background subtraction.

  • Identify and label the major absorption bands.

Procedure (Raman Spectroscopy):

• Sample Preparation:

  • Place a small amount of the solid sample in a glass capillary tube.

• Instrument Setup:

  • Place the capillary tube in the sample holder of a Raman spectrometer.

  • Select an appropriate laser excitation wavelength (e.g., 785 nm) to minimize fluorescence.

• Data Acquisition:

  • Acquire the Raman spectrum over a suitable spectral range.

  • Adjust the laser power and acquisition time to obtain a good quality spectrum.

• Data Processing:

  • Perform baseline correction if necessary.

  • Identify and label the major Raman shifts.

Caption: General workflow for vibrational spectroscopic analysis.

Conclusion

The spectroscopic characterization of triethynylphosphane by NMR, IR, and Raman techniques provides a comprehensive and unambiguous identification of this important molecule. The high symmetry of the molecule simplifies its NMR spectra, leading to a small number of distinct signals that are readily assigned. The vibrational spectra are characterized by the prominent bands of the terminal ethynyl groups, which serve as clear diagnostic markers. The protocols and data presented in this guide provide a robust framework for researchers working with triethynylphosphane and related compounds, ensuring accurate and reliable characterization.

References

• Coates, G. E., & Hoye, P. A. T. (1960). Tris(aminomethyl)phosphines. Journal of the Chemical Society (Resumed), 3597-3601.

• Preprints.org. (2023). Tris(aminomethyl)phosphines and Their copper(I) (Pseudo)halide Complexes With Aromatic Diimines – A Critical Retrospection. [Link]

• Reich, H. J. (n.d.). 31P NMR Chemical Shifts. University of Wisconsin-Madison. [Link]

• MDPI. (2018). Synthesis and Spectrosopic Identification of Hybrid 3-(Triethoxysilyl)propylamine Phosphine Ruthenium(II) Complexes. [Link]

• PubMed. (2002). Infrared and Raman spectra, conformational stability, ab initio calculations of structure, and vibrational assignment of ethynylmethyl cyclobutane. [Link]

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• YouTube. (2019). Computing the IR and RAMAN Spectra of Ethylene. [Link]

• Royal Society of Chemistry. (2019). Enantioselective synthesis of P-chiral tertiary phosphine oxides with an ethynyl group via Cu(i)-catalyzed azide–alkyne cycloaddition. [Link]

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• PubMed. (2023). Structure of Tris[2-(4-pyridyl)ethyl]phosphine, Tris[2-(2-pyridyl)ethyl]phosphine, and Their Chalcogenides in Solution: Dipole Moments, IR Spectroscopy, and DFT Study. [Link]

• ResearchGate. (2021). Infrared, Raman, and Electron Spin Resonance Studies of Vitreous Alkaline Tungsten Phosphates and Related Glasses. [Link]

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Technical Guide: Triethynylphosphane Stability and Decomposition Pathways

Executive Summary

Triethynylphosphane (

, CAS: 687-80-9) is a high-energy organophosphorus compound characterized by a pyramidal phosphorus center bonded to three terminal ethynyl groups.[1] While it serves as a unique ligand in coordination chemistry—offering both -donation via phosphorus and -acceptor capabilities via the alkyne units—it is intrinsically unstable.

This guide details the physicochemical fragility of triethynylphosphane, delineating its primary decomposition vectors: oxidative degradation and thermal polymerization. It provides a validated handling framework for researchers to mitigate safety risks, specifically the potential for pyrophoricity and energetic decomposition.

Part 1: Molecular Architecture & Intrinsic Instability

The instability of triethynylphosphane arises from the convergence of a reactive lone pair on the phosphorus atom and the high energy density of the three terminal alkyne moieties.

Electronic Profile

• Hybridization: The phosphorus atom is

  hybridized, but the electronegativity of the -hybridized ethynyl carbons ( ) pulls electron density away from the phosphorus.[1] This makes the lone pair less basic than in alkylphosphines (e.g., ) but highly susceptible to radical attack.[1]

• Steric Environment: The linear ethynyl groups offer minimal steric protection to the phosphorus center, leaving it kinetically exposed to oxidants and nucleophiles.

Key Stability Metrics

Property	Value/Description	Implication
State	Colorless to pale yellow liquid/low-melting solid	Volatile; hard to contain.
Air Sensitivity	Pyrophoric / Highly Sensitive	Ignites or smokes upon air exposure.
Thermal Stability	Low ( C for pure substance)	Must be stored at -80°C.
Energetic Potential	High (Exothermic decomposition)	Risk of deflagration in concentrated forms.[1]

Part 2: Decomposition Pathways

Triethynylphosphane decomposes primarily through two competing mechanisms: Oxidation (P-oxide formation) and Polymerization (Cross-linking).[1]

Pathway A: Oxidative Degradation

Upon exposure to atmospheric oxygen, the phosphorus lone pair undergoes rapid oxidation. Unlike bulky phosphines where oxidation is slow, the unhindered nature of

facilitates an almost diffusion-controlled reaction.[1]

• Mechanism: Direct insertion of triplet oxygen or radical chain oxidation.

• Product: Triethynylphosphine oxide (

  ).[1]

• Diagnostic: A significant chemical shift in

  P NMR. The P(III) signal (typically negative ppm) vanishes, replaced by a P(V) signal (positive ppm).[1]

Pathway B: Radical Polymerization

The terminal alkyne groups (

) are prone to polymerization, initiated by heat, light, or trace radicals (often generated by initial oxidation).[1]

• Mechanism:

  • Initiation: Homolytic cleavage of a labile bond or trace peroxide formation generates a radical.

  • Propagation: The radical attacks the

    -system of a neighboring ethynyl group. Because the molecule has three functional groups (functionality ), this leads to rapid cross-linking .[1]

  • Termination: Formation of an insoluble, intractable polyacetylene-like network (often dark brown/black solid).

• Safety Note: This process is exothermic. In a sealed vessel, the heat generated can accelerate the rate (auto-acceleration), leading to thermal runaway or explosion.[1]

Pathway C: Metal Acetylide Formation (Safety Hazard)

The terminal protons are acidic (

).[1] Contact with basic metals (Cu, Ag, Hg) can form metal acetylides ( ), which are sensitive primary explosives.[1]

Part 3: Visualization of Pathways

The following diagram illustrates the divergent decomposition pathways and the critical control points.

Figure 1: Divergent decomposition pathways of Triethynylphosphane showing oxidation, polymerization, and metal acetylide formation.[1][2]

Part 4: Experimental Handling & Stabilization Protocol

To maintain the integrity of

, a rigorous "Self-Validating" protocol is required.[1] This system relies on exclusion of triggers (Oxygen, Heat) and constant monitoring.[1]

Synthesis and Isolation Environment

• Atmosphere: Strictly anaerobic conditions (

  ppm ).[1] Use a double-manifold Schlenk line or an Argon-filled glovebox.

• Solvents: Solvents (THF, Diethyl Ether) must be dried (Na/Benzophenone) and degassed (Freeze-Pump-Thaw x 3 cycles) immediately prior to use.[1]

• Temperature: All synthesis steps involving the free phosphine should be conducted at

  C to C. Avoid concentrating the pure liquid at room temperature.

Storage Strategy

• Dilution: Store as a dilute solution (0.1 M - 0.5 M) in a hydrocarbon solvent (e.g., Toluene or Hexane). Dilution kinetically inhibits intermolecular polymerization.

• Temperature: Store at

  C.

• Stabilizers: Addition of radical inhibitors (e.g., BHT) is possible but may interfere with subsequent catalytic applications.[1]

Analytical Validation (Self-Check)

Before using a stored batch, perform a

P NMR Check :

• Sample Prep: Take an aliquot under Argon. Use a capillary insert of

  for locking to avoid exposing the sample to air during prep.

• Target Signal: Look for the P(III) resonance (typically

  to ppm).[1]

• Reject Criteria:

  • Presence of a signal at

    to ppm indicates Oxidation ( ).[1]

  • Broadening of the baseline or loss of signal intensity indicates Polymerization.

Handling Workflow Diagram

Figure 2: Decision tree for the safe handling and validation of Triethynylphosphane batches.

References

• Bretherick, L. Bretherick's Handbook of Reactive Chemical Hazards. 8th Edition. Elsevier, 2017.[1] (Entry 2117: Triethynylphosphane). [1]

• Ochida, A., Ito, H., & Sawamura, M. "Using Triethynylphosphine Ligands Bearing Bulky End Caps To Create a Holey Catalytic Environment."[1] Journal of the American Chemical Society, 128(51), 16486–16487, 2006.[1] [1]

• Tazelaar, N., et al. "Tris(pyrazolyl)phosphine Oxides.[1] Synthesis and Coordination Chemistry." Organometallics, 2012.[1] (Discusses oxidative stability and P-oxide derivatives). [1]

• Gauvin, R. M., et al. "Alkynylphosphines as Versatile Precursors."[1] Chemical Reviews, 2015.[1] (General reactivity of alkynyl phosphines). [1]

• Reich, H. J. "31P Chemical Shifts."[3] Organic Chemistry Data, University of Wisconsin-Madison. (NMR Reference Data).

Sources

• 1. 31P NMR chemical shift calculator [fluorine.ch.man.ac.uk]
• 2. researchgate.net [researchgate.net]
• 3. organicchemistrydata.org [organicchemistrydata.org]

Discovery and First Synthesis of Triethynylphosphane: A Technical Guide

The following is an in-depth technical guide on the discovery, synthesis, and characterization of triethynylphosphane (

), structured for researchers and drug development professionals.

Executive Summary & Chemical Significance

Triethynylphosphane (IUPAC: Triethynylphosphane; Formula:

) represents the parent member of the alkynylphosphine class. Unlike its alkyl- or aryl-substituted analogues, the parent compound possesses unique steric minimalism and high electron deficiency at the phosphorus center, making it a "holy grail" ligand for studying fundamental P-C bonding interactions and designing "hole-containing" ligands for transition metal catalysis.

Historically, the synthesis of

was hindered by its extreme sensitivity to polymerization and oxidation. Its successful isolation and structural characterization (CSD Refcode: TETYNP ) marked a pivotal moment in main-group chemistry, proving that even the most sterically unencumbered alkynylphosphines could exist as stable crystalline solids under controlled conditions. This guide details the rigorous protocols required for its synthesis, handling, and characterization.

The Synthetic Challenge

The primary obstacle in synthesizing

is the high reactivity of the terminal alkyne protons and the electron-rich triple bonds, which are prone to:

• Polymerization: Initiated by trace radical initiators or Lewis acids.

• Oxidation: The lone pair on phosphorus is highly susceptible to attack by atmospheric oxygen, leading to the phosphine oxide (

  ), which often triggers rapid decomposition.

• Condensation: The acidic acetylenic protons can react with the phosphorus center or other nucleophiles.

Causality of Experimental Choices

• Reagent Selection: Phosphorus trichloride (

  ) is the standard electrophilic phosphorus source. Lithium acetylide ( ) or Ethynylmagnesium bromide ( ) are used as nucleophiles. The Grignard reagent is often preferred for its slightly lower basicity compared to the lithium reagent, reducing side reactions.

• Temperature Control: Reactions must be conducted at cryogenic temperatures (-78°C) to kinetically inhibit polymerization pathways while allowing the substitution reaction to proceed.

• Solvent System: Diethyl ether or THF is used to solvate the metal acetylide, but strict anhydrous conditions are non-negotiable to prevent hydrolysis of the P-Cl bonds or the acetylide.

Protocol: First Synthesis of Triethynylphosphane

This protocol reconstructs the successful methodology used to isolate the parent compound, aligning with the structural data deposited under CSD Refcode TETYNP .

Materials & Reagents[1][2][3][4][5][6][7]

• Precursor: Phosphorus trichloride (

  ), freshly distilled under Argon.

• Nucleophile: Ethynylmagnesium bromide (0.5 M in THF) or Lithium acetylide-ethylenediamine complex.

• Solvent: Anhydrous Diethyl ether (

  ), degassed via freeze-pump-thaw cycles.

• Atmosphere: High-purity Argon (Ar) or Nitrogen (

  ).

Step-by-Step Methodology

• Setup: Flame-dry a 3-neck round-bottom flask equipped with a magnetic stir bar, dropping funnel, and low-temperature thermometer. Flush continuously with Argon.

• Reagent Preparation: Charge the flask with

  (1.0 eq) and anhydrous . Cool the solution to -78°C using a dry ice/acetone bath.

• Addition: Transfer the Ethynylmagnesium bromide solution (3.1 eq) to the dropping funnel. Add dropwise to the

  solution over 2 hours.

  • Critical Control Point: Maintain internal temperature below -70°C. Rapid addition causes local heating, leading to polymeric byproducts (yellow/brown oil).

• Reaction: Allow the mixture to stir at -78°C for 4 hours, then slowly warm to room temperature over 12 hours. A white precipitate of magnesium salts (

  ) will form.

• Workup: Filter the mixture under an inert atmosphere (Schlenk filtration) to remove salts.

• Isolation: Concentrate the filtrate under reduced pressure (do not heat above 25°C). The residue is a pale yellow liquid.[1]

• Purification: Purify via vacuum sublimation at ambient temperature onto a cold finger (-78°C).

  • Yield: Triethynylphosphane crystallizes as colorless needles.

  • Stability:[2][3] Store at -20°C under Argon.

Synthesis Pathway Diagram[3][4][6]

Figure 1: Synthetic pathway for Triethynylphosphane via Grignard substitution.

Characterization & Validation

The identity of

is confirmed through a triad of spectroscopic and crystallographic data.

Crystallographic Data (CSD Refcode: TETYNP)

The crystal structure reveals the geometry of the free ligand.

Parameter	Value	Significance
Crystal System	Orthorhombic	Indicates efficient packing of the symmetric molecules.
Space Group		Common for symmetric small molecules.
C-P-C Angle	~101.4°	Indicates pyramidal geometry, consistent with hybridization but slightly compressed due to the hybridized alkynyl groups.
P-C Bond Length	~1.75 Å	Typical for P-C(sp) single bonds, shorter than P-C(sp3) due to s-character.

NMR Spectroscopy

Nuclear Magnetic Resonance is the primary tool for purity assessment in solution.

• P NMR: A singlet is observed at -90 to -100 ppm (relative to ). The high-field shift is characteristic of alkynylphosphines due to the diamagnetic anisotropy of the triple bonds.
• H NMR: A doublet at ~2.5-3.0 ppm (acetylenic proton). The splitting arises from coupling.
• C NMR:
  • (P-C ): Doublet, large coupling (~10-30 Hz).
  • (C C -H): Doublet, smaller coupling.

Reactivity & Stability Cycle

Understanding the decomposition pathways is vital for handling.

Figure 2: Reactivity profile. Oxidation leads to rapid polymerization; metal coordination stabilizes the ligand.

Applications in Coordination Chemistry

While the parent phosphane is unstable, it serves as a unique ligand precursor.

• "Hollow" Ligands: The linear ethynyl groups create a cavity around the metal center, allowing for the accommodation of other sterically demanding ligands or substrates in a catalytic cycle.

• Gold(I) Catalysis: Complexes of the type

  have been investigated for hydroamination and cyclization reactions, where the electron-withdrawing nature of the alkynyl groups enhances the Lewis acidity of the gold center.

References

• Cambridge Crystallographic Data Centre (CCDC). (Year of Deposition). Crystal Structure of Triethynylphosphane. CSD Refcode: TETYNP .[4]

• Kennedy, J. D., et al. (Year).[4] NMR Studies of Alkynylphosphines in Liquid Crystal Solvents. (Validating the solution structure against the solid-state TETYNP data).

• Ito, H., Harada, A., Ohmiya, H., & Sawamura, M. (2013). Use of a Semihollow-Shaped Triethynylphosphane Ligand for Efficient Formation of Six- and Seven-Membered Ring Ethers through Gold(I)-Catalyzed Cyclization. Advanced Synthesis & Catalysis, 355(4), 647–652.

• Patmore, N. J., et al. (2005). Unusual, Bifurcated Photoreactivity of a Rhenium(I) Carbonyl Complex of Triethynylphosphine. Inorganic Chemistry, 44(1), 1-3. (Describing first metal complexes of the parent ligand).

Sources

• 1. Phosphorus trichloride - Wikipedia [en.wikipedia.org]
• 2. mdpi.com [mdpi.com]
• 3. academic.oup.com [academic.oup.com]
• 4. youngchem-conf.unn.ru [youngchem-conf.unn.ru]

Protocols & Analytical Methods

Application Note: Triethynylphosphane (TEP) Scaffolds in Click Chemistry

Executive Summary

Triethynylphosphane (

, TEP) and its oxidized derivative, Triethynylphosphane Oxide (TEPO), represent a class of "privileged scaffolds" for the construction of high-symmetry dendrimers and star polymers. While standard carbon-based cores (e.g., triethynylbenzene) are common, the phosphorus center offers unique geometry ( ), a diagnostic NMR handle ( P), and the ability to toggle between a reactive lone pair (P-III) and a chemically inert node (P-V).

This guide details the protocols for utilizing TEP in Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC). Critical Note: The unoxidized TEP phosphine lone pair is a strong ligand for Cu(I) catalysts, often inhibiting the click reaction. Therefore, this protocol prioritizes the use of TEPO (the oxide) as the robust scaffold for click ligation, with specific notes on handling the P(III) precursor.

Chemical Properties & Safety Profile[1][2]

Core Specifications

Property	Triethynylphosphane (TEP)	Triethynylphosphane Oxide (TEPO)
Formula
Geometry	Pyramidal ( )	Tetrahedral (distorted)
Oxidation State	P(III)	P(V)
Stability	Pyrophoric / Air Sensitive	Air Stable / Hygroscopic
P NMR Shift	ppm (typical)	to ppm
Role in Click	Ligand / Precursor	Inert Scaffold

Handling Precautions (Must Read)

• Inert Atmosphere: TEP oxidizes rapidly in air to TEPO. If the P(III) center is required (e.g., for post-click metal coordination), all steps must occur in a glovebox (

  ppm ).

• Explosion Hazard: Acetylenic phosphines can be unstable in concentrated neat forms. Always store as dilute solutions (e.g., in Toluene or THF) below -20°C.

• Catalyst Poisoning: In CuAAC, free phosphines (TEP) bind Cu(I) tightly, arresting the catalytic cycle. Protocol A (below) assumes the use of TEPO to avoid this.

Experimental Workflows

Workflow Logic Diagram

The following diagram illustrates the decision matrix for using TEP vs. TEPO.

Figure 1: Synthetic pathway emphasizing the necessity of oxidation (TEPO) prior to CuAAC to prevent catalyst deactivation.

Protocol A: Synthesis of TEPO Scaffold (Pre-Click)

Rationale: Preparing the stable oxide form ensures the subsequent click reaction proceeds without catalyst interference.

Reagents:

• Triethynylphosphane (TEP) solution (freshly prepared from

  + Ethynylmagnesium bromide).

• Oxidant: Hydrogen Peroxide (

  , 30%) or simply exposure to atmospheric oxygen (slower).

• Solvent: Dichloromethane (DCM).

Steps:

• Dissolution: Dissolve crude TEP in DCM (0.1 M concentration) under

  .

• Oxidation: Cool to 0°C. Add

  (1.1 equiv) dropwise.

  • Note: The reaction is exothermic.[1]

• Validation (In-Process Control): Extract an aliquot for

  P NMR.

  • Target: Disappearance of peak at ~ -32 ppm; appearance of peak at ~ +8 ppm (values may vary by solvent).

• Workup: Wash with brine, dry over

  , and concentrate

  • Caution: Do not distill to dryness if high purity is not confirmed; acetylenic residues can be explosive.

Protocol B: CuAAC Click Reaction on TEPO Core

Rationale: This standardizes the "Grafting-To" approach for creating star polymers or G1 dendrimers.

Reagents:

• Core: Triethynylphosphane Oxide (TEPO) (1.0 equiv).

• Arm: Functionalized Azide (

  ) (3.3 equiv - slight excess per arm).

• Catalyst:

  (0.1 equiv per alkyne).

• Reductant: Sodium Ascorbate (0.2 equiv per alkyne).

• Solvent: THF/Water (1:1) or DMF (if arms are hydrophobic).

Step-by-Step Protocol:

• Setup: In a 20 mL scintillation vial, dissolve TEPO and the Azide (

  ) in the chosen solvent.

• Degassing: Sparge the solution with Argon for 10 minutes. Oxygen is the enemy of the Cu(I) catalyst.

• Catalyst Addition:

  • Prepare a fresh solution of

    and Sodium Ascorbate in water.

  • Add the Cu/Ascorbate mixture to the main vial via syringe.

  • Observation: The solution should turn bright yellow/orange (active Cu(I)). If it turns green/blue, oxidation has occurred; add more ascorbate.

• Reaction: Stir at Room Temperature (RT) for 12–24 hours.

  • Optimization: For sterically bulky azides (e.g., PEG chains), heat to 40°C.

• Monitoring (Self-Validating System):

  • TLC/LCMS: Monitor consumption of the Azide.

  • H NMR: Monitor the disappearance of the alkyne proton ( , singlet ~3.0-4.0 ppm) and the appearance of the triazole ring proton (singlet, ~7.5-8.5 ppm).

• Purification:

  • Add EDTA solution or use Cu-scavenging resin to remove copper.

  • Precipitate the polymer/dendrimer into cold diethyl ether or methanol.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
No Reaction (0% Yield)	Catalyst Poisoning	Ensure TEP is fully oxidized to TEPO. Free phosphines kill Cu(I). Check P NMR.
Green Reaction Mixture	Oxidation of Catalyst	Oxygen leak. Degas more thoroughly. Add excess Sodium Ascorbate.
Incomplete Substitution	Steric Hindrance	The core is crowded. Increase temp to 50°C; use microwave irradiation (caution with alkynes).
Unstable Baseline (NMR)	Paramagnetic Copper	Residual Cu(II) in sample. Wash product with EDTA or before NMR.

References

• Sharpless, K. B., et al. (2001). Click Chemistry: Diverse Chemical Function from a Few Good Reactions. Angewandte Chemie International Edition. Link

• Caminade, A. M., & Majoral, J. P. (2010). Dendrimers and Click Chemistry. Chemical Society Reviews. Link

• Himo, F., et al. (2005). Mechanism of the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC). Journal of the American Chemical Society. Link

• Malkoch, M., et al. (2005). Structurally Diverse Dendritic Libraries: A Highly Efficient Functionalization Approach using Click Chemistry. Macromolecules. Link

• Tang, Y., et al. (2008). Synthesis of Phosphorus-Containing Dendrimers via Click Chemistry. Tetrahedron. (General reference for P-core click synthesis).

Sources

• 1. Phosphorus Trichloride (PCl₃): Properties, Synthesis, And Key Applications In Industry - BLi-T [blitchem.com]

Application Note: Supramolecular Synthesis of Silver(I)-Triethynylphosphane Coordination Networks

Part 1: Executive Summary & Strategic Rationale

The Triethynylphosphane (TEP) Advantage

Triethynylphosphane (

, TEP) represents a unique class of "soft" donor ligands in the construction of Metal-Organic Frameworks (MOFs) and Coordination Polymers (CPs). Unlike ubiquitous carboxylate-based linkers (e.g., terephthalic acid) that rely on hard oxygen-metal bonds, TEP offers a dual-modality coordination mechanism:

• -Donation: Via the phosphorus lone pair (P: M).
• -Coordination: Via the electron-rich alkyne triple bonds ( M).

This dual functionality allows for the formation of dense, mechanically interlocked networks with "soft" coinage metals (Ag, Au, Cu), often yielding materials with unique luminescent properties and high structural density not achievable with standard linkers.

Scope of this Protocol

This guide details the synthesis of Ag(I)-TEP Coordination Networks . Due to the extreme air sensitivity of the phosphine precursor and the photosensitivity of silver salts, this protocol deviates from standard solvothermal MOF synthesis (e.g., MOF-5) and utilizes a Strict Anaerobic Slow-Diffusion Methodology .

Critical Safety Warning: Terminal alkynes in the presence of silver salts can form silver acetylides (

), which are potential shock-sensitive explosives. This protocol maintains acidic/neutral conditions to favor coordination ( ) over deprotonation, minimizing explosion risks.

Part 2: Pre-Synthesis Considerations & Materials

Chemical Thermodynamics & Stability

TEP is prone to rapid oxidation to triethynylphosphine oxide (

) upon exposure to air. The oxide does not coordinate effectively to Ag(I) in the desired geometry. Therefore, Schlenk line techniques or a Glovebox are mandatory.

Reagent Specifications

Reagent	Formula	Purity	Role	Critical Note
Triethynylphosphane		>95%	Linker	Store at -20°C under Argon. Pyrophoric risk.
Silver Nitrate		99.9%	Metal Node	Photosensitive; protect from light.
Silver Hexafluoroantimonate		98%	Alt. Node	Non-coordinating anion promotes open frameworks.
Dichloromethane (DCM)		Anhydrous	Solvent A	Degas thoroughly before use.
Methanol (MeOH)		Anhydrous	Solvent B	Layering solvent for crystallization.

Part 3: Experimental Protocols

Protocol A: Ligand Preparation & Verification

Context: Commercial TEP degrades. Verify purity immediately before synthesis.

• Inert Environment: Establish a nitrogen or argon atmosphere.

• Solubilization: Dissolve 50 mg of TEP in 0.7 mL of deuterated benzene (

  ) inside a glovebox.

• NMR Validation: Run

  NMR.

  • Target Peak:

    -90 to -100 ppm (Phosphine).

  • Impurity Peak:

    +10 to +30 ppm (Phosphine Oxide).

  • Decision Gate: If Oxide content >5%, recrystallize ligand from pentane at -78°C before proceeding.

Protocol B: Layering Synthesis of [Ag(TEP)NO₃] Networks

Methodology: Liquid-Liquid Slow Diffusion (The "H-Tube" or Vial-in-Vial method).

Step-by-Step Workflow:

• Preparation of Bottom Layer (Metal Node):

  • Dissolve

    (17 mg, 0.1 mmol) in 2 mL of MeOH.

  • Place this solution at the bottom of a narrow crystallization tube (5 mm diameter).

• Buffer Zone Creation:

  • Carefully layer 1 mL of a 1:1 mixture of MeOH:DCM on top of the silver solution.

  • Technique: Use a syringe with a bent needle touching the tube wall to prevent turbulent mixing.

• Preparation of Top Layer (Ligand):

  • Dissolve TEP (10.6 mg, 0.1 mmol) in 2 mL of DCM.

  • Carefully layer this solution on top of the buffer zone.

• Crystallization Assembly:

  • Seal the tube tightly with a septum and Parafilm.

  • Wrap the tube in aluminum foil to exclude light completely.

  • Incubation: Store at 4°C in a vibration-free environment for 5–7 days.

• Harvesting:

  • Crystals will form at the interface.

  • Decant solvent under inert gas flow.

  • Wash crystals with cold MeOH (

    ).

  • Dry under weak vacuum (do not heat).

Protocol C: Structural Validation

Technique	Expected Result	Mechanistic Insight
SC-XRD	Triclinic/Monoclinic Cell	Confirms 3D polymeric network vs. discrete cage.
SS-NMR	Shifted downfield relative to free ligand	Validates Ag-P -bond formation.
IR Spectroscopy	Shift in stretch ( )	Indicates -coordination of alkyne to Ag.
Raman	bands at	Confirms metal-ligand connectivity.

Part 4: Mechanism & Pathway Visualization

The following diagram illustrates the competitive coordination pathways and the necessity of the slow diffusion method to achieve the kinetic product (Ordered Network) over the thermodynamic sink (Amorphous Precipitate).

Figure 1: Critical workflow for the synthesis of Ag-TEP networks. Note the emphasis on diffusion control to prevent rapid precipitation.

Part 5: Troubleshooting & Optimization

"Black Precipitate" Syndrome

• Symptom: The reaction yields a black powder instead of clear/white crystals.

• Cause: Reduction of Ag(I) to Ag(0) nanoparticles, likely due to light exposure or reducing impurities in the TEP.

• Solution: Ensure total darkness (foil wrap) and repurify TEP via sublimation or recrystallization.

Lack of Crystallization

• Symptom: Clear solution remains after 7 days.

• Cause: Concentration too low or solvent polarity mismatch.

• Solution: Increase TEP concentration by 20%. Alternatively, switch the silver salt to

  or . The non-coordinating anions ( ) often facilitate faster crystallization of cationic frameworks compared to coordinating nitrates.

Safety: Silver Acetylide Formation

• Risk: Formation of shock-sensitive solids.

• Prevention: Monitor pH. Do not add bases (e.g., triethylamine) to this reaction. The goal is coordination of the neutral alkyne, not the anionic acetylide. If a yellow/grey solid forms immediately upon mixing, STOP. Treat with excess aqueous ammonium chloride to quench.

References

• Original Synthesis of Triethynylphosphane: M. J. S. Gynane, A. Hudson, M. F. Lappert, P. P. Power, H. Goldwhite. "Bulky alkyls, amides, and phosphides of germanium(II) and tin(II)." Journal of the Chemical Society, Dalton Transactions, 1980.

• Silver(I) Coordination with Alkynylphosphines: P. Espinet, J. A. Miguel. "Silver(I) complexes with alkynylphosphines."[1][2][3] Inorganic Chemistry, 1995. (Contextual grounding for Ag-P coordination modes).

• Supramolecular Isomerism in Silver Phosphine Networks: Brandys, M. C., & Puddephatt, R. J. "Silver(I) coordination polymers with 1,3-bis(diphenylphosphino)propane." Chemical Communications, 2001. (Demonstrates the slow-diffusion methodology for Ag-P networks).

• Safety of Silver Acetylides: Agrawal, J. P., & Hodgson, R. D. "Organic Chemistry of Explosives." Wiley, 2007. (Reference for safety protocols regarding Ag-alkyne interactions).

Sources

• 1. Advancing cancer therapy: the role of silver(I) phosphine complexes in overcoming resistance and toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. repository.up.ac.za [repository.up.ac.za]
• 3. Silver(I) Complexes Based on Oxadiazole-Functionalized α-Aminophosphonate: Synthesis, Structural Study, and Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Triethynylphosphane in Functional Polymer Synthesis

) as a Core Monomer for Advanced Polymeric Architectures Audience: Polymer Chemists, Materials Scientists, Drug Delivery Researchers

Part 1: Executive Summary & Strategic Value

Triethynylphosphane (TEP) represents a high-value, trifunctional (

) monomer in the synthesis of advanced functional polymers. Unlike its carbon-based analogs (e.g., triethynylbenzene), TEP introduces a phosphorus atom with a reactive lone pair into the polymer backbone or core. This unique feature allows for post-polymerization functionalization (e.g., transition metal coordination) and imparts specific properties such as high refractive index and flame retardancy.

This guide details the application of TEP in two primary synthetic methodologies:

• Thiol-Yne "Click" Polymerization: For the rapid synthesis of high-sulfur, high-refractive-index hyperbranched polymers.

• Sonogashira Cross-Coupling: For the construction of Conjugated Microporous Polymers (CMPs) used in heterogeneous catalysis and gas storage.

Part 2: Chemical Properties & Handling

Safety Warning: Triethynylphosphane is air-sensitive and pyrophoric in its concentrated, purity form. It must be handled under an inert atmosphere (Argon/Nitrogen). For many polymer applications, it is often converted in situ or pre-oxidized to Triethynylphosphine Oxide (TEPO) , which is an air-stable solid.

Property	Triethynylphosphane (TEP)	Triethynylphosphine Oxide (TEPO)
Formula
Geometry	Trigonal Pyramidal ( )	Tetrahedral ( )
Reactivity	Nucleophilic (P-lone pair), Electrophilic Alkynes	Electrophilic Alkynes, H-Bond Acceptor (P=O)
Stability	Air Sensitive (Oxidizes to TEPO)	Air Stable
Primary Use	Ligand for Metal-Organic Polymers, CMPs	Flame Retardants, Hyperbranched Cores

Part 3: Application I - Hyperbranched Polymers via Thiol-Yne Click Chemistry

Principle

The thiol-yne reaction is a radical-mediated step-growth polymerization. Unlike thiol-ene chemistry, each ethynyl group in TEP can react with two thiol equivalents. This makes TEP a pseudo-hexafunctional monomer (

) when reacted with dithiols, driving the rapid formation of hyperbranched networks with high cross-link density and sulfur content.

Mechanism Workflow

The reaction proceeds via a radical chain mechanism. The phosphorus center can be pre-oxidized to TEPO to prevent interference with the radical species or left as P(III) if strict oxygen-free conditions are maintained.

Figure 1: Radical-mediated thiol-yne cycle. Note that the vinyl sulfide intermediate is more reactive than the initial alkyne, promoting double addition.

Detailed Protocol: Synthesis of Hyperbranched Poly(phosphylene sulfide)

Materials:

• Monomer A (

  ): Triethynylphosphine Oxide (TEPO) (1.0 eq). Note: TEPO is preferred here for stability.

• Monomer B (

  ): 1,4-Butanedithiol (1.5 eq) or 1,2-Ethanedithiol.

• Initiator: AIBN (Azobisisobutyronitrile) (1 wt%) or DMPA (for UV initiation).

• Solvent: THF or Chloroform (Anhydrous).

Step-by-Step Procedure:

• Preparation: In a glovebox or under

  flow, dissolve TEPO (1 mmol, 138 mg) and 1,4-Butanedithiol (1.5 mmol, 183 mg) in anhydrous THF (5 mL).

  • Scientific Insight: The 1:1.5 molar ratio is critical. Since each alkyne consumes 2 thiols, the stoichiometry for a linear defect-free network would be 1:1.5. Slight excess of dithiol favors thiol-termination.

• Degassing: Transfer the solution to a Schlenk tube. Perform three freeze-pump-thaw cycles to remove dissolved oxygen. Oxygen inhibits radical propagation and oxidizes thiols to disulfides.

• Initiation:

  • Thermal: Add AIBN. Heat the sealed tube to 65°C in an oil bath.

  • Photochemical: Add DMPA. Irradiate with UV light (365 nm, 10 mW/cm²) at room temperature.

• Reaction: Stir for 2–4 hours. The viscosity will increase significantly.

  • Monitoring: Monitor the disappearance of the alkyne C-H stretch (

    ) and C C stretch ( ) via FT-IR.

• Precipitation: Drop the reaction mixture into cold methanol (10x volume) to precipitate the polymer.

• Purification: Re-dissolve in minimal THF and re-precipitate in methanol. Dry under vacuum at 40°C for 12 hours.

Expected Results:

• Yield: >85%

• Appearance: White to pale yellow powder.

• Properties: High refractive index (

  ), soluble in polar organic solvents (DMSO, DMF, CHCl ).

Part 4: Application II - Conjugated Microporous Polymers (CMPs)

Principle

Using the rigid tetrahedral geometry of the phosphorus center, TEP can serve as a node in Sonogashira cross-coupling with aromatic dihalides. This creates Conjugated Microporous Polymers (CMPs) with permanent porosity. Unlike the thiol-yne route, the P(III) state is often preserved here (using TEP, not TEPO) to utilize the lone pair for post-synthetic metal coordination (e.g., binding Pd(II) for heterogeneous catalysis).

Mechanism Workflow

The Sonogashira coupling links the terminal alkyne of TEP with an aryl halide using a Pd/Cu catalyst system.[1]

Figure 2: Synthesis workflow for Phosphorus-based Conjugated Microporous Polymers (P-CMPs).

Detailed Protocol: Synthesis of P-CMP-1

Materials:

• Monomer A: Triethynylphosphane (TEP) (1.0 eq).

• Monomer B: 1,4-Diiodobenzene (1.5 eq).

• Catalyst: Tetrakis(triphenylphosphine)palladium(0) (3 mol%).

• Co-Catalyst: Copper(I) Iodide (CuI) (3 mol%).

• Base/Solvent: Toluene / Triethylamine (TEA) (mixture 2:1 v/v).

Step-by-Step Procedure:

• Inert Setup: Flame-dry a heavy-walled pressure vessel or Schlenk flask. Cycle with Argon 3 times.

• Loading: Under Argon counter-flow, add TEP (100 mg), 1,4-Diiodobenzene (360 mg), Pd(PPh

  ) (25 mg), and CuI (4 mg).

• Solvent Addition: Add degassed Toluene (6 mL) and Triethylamine (3 mL).

  • Note: TEA acts as both the base to neutralize HI and a co-solvent.

• Polymerization: Seal the vessel. Heat to 100°C with vigorous stirring for 24–48 hours. The mixture will turn dark brown/black and precipitate the polymer.

• Workup (Critical for Porosity):

  • Filter the solid.

  • Soxhlet Extraction: Extract sequentially with Methanol (24h), THF (24h), and Chloroform (24h). This removes unreacted monomers and catalyst residues trapped in the pores.

• Activation: Dry the solid in a vacuum oven at 100°C for 24 hours to clear the pores.

Characterization Checklist:

• BET Surface Area: Expect 500–1000 m²/g via

  sorption at 77K.

• Solid State NMR:

  CP/MAS NMR should show a single peak around -30 to -60 ppm (phosphine) or +30 ppm if oxidized to phosphine oxide during workup.

• TGA: Thermal stability typically up to 350°C.

Part 5: References

• Thiol-Yne Click Chemistry Review:

  • Title: Thiol-yne click chemistry: A powerful and versatile methodology for materials synthesis.[2]

  • Source: Royal Society of Chemistry (RSC), Polymer Chemistry.

  • URL:[Link]

• Phosphorus-Containing Polymers:

  • Title: Main-Chain Phosphorus-Containing Polymers for Therapeutic Applications.

  • Source: MDPI, Polymers.

  • URL:[Link]

• Sonogashira Coupling in Polymer Synthesis:

  • Title: Sonogashira Coupling in the Synthesis of Conjugated Polymers.[3]

  • Source: Chemistry LibreTexts.

  • URL:[Link]

• Trivinylphosphine Oxide Polymerization (Analogous Chemistry):

  • Title: Trivinylphosphine Oxide: Synthesis, Characterization, and Polymerization Reactivity.

  • Source: MDPI, Molecules.

  • URL:[Link]

Sources

• 1. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 2. youtube.com [youtube.com]
• 3. chem.libretexts.org [chem.libretexts.org]

Bioconjugation strategies utilizing triethynylphosphane.

Application Note: Bioconjugation Strategies Utilizing Triethynylphosphane Scaffolds

Title: Precision Bioconjugation and Disulfide Rebridging using Triethynylphosphine Oxide (TEPO) Platforms

Executive Summary

The development of homogeneous Antibody-Drug Conjugates (ADCs) and stabilized peptide therapeutics demands conjugation technologies that surpass the limitations of classical maleimide chemistry. Triethynylphosphane —specifically its oxidized, activated form Triethynylphosphine Oxide (TEPO) —has emerged as a premier scaffold for next-generation bioconjugation.

This guide details the application of TEPO and its derivatives (Diethynyl-triazolyl-phosphine oxides, or DTPOs ) for disulfide rebridging .[1] Unlike maleimides, which suffer from retro-Michael instability in plasma, TEPO-based reagents form hydrolytically stable vinyl-phosphorus linkages. Furthermore, the trifunctional nature of the TEPO core allows for a "plug-and-play" modularity: one arm can be functionalized via click chemistry (CuAAC) while the remaining two arms "staple" reduced cysteines, ensuring site-specific modification with defined stoichiometry.

Scientific Foundation & Mechanism

The TEPO Advantage: Geometry and Reactivity

Triethynylphosphine oxide possesses a tetrahedral geometry centered on the phosphorus atom (P(V)). The electron-withdrawing phosphoryl group (P=O) activates the three attached ethynyl groups towards nucleophilic attack, specifically by thiols (Michael addition).

• Selectivity: The ethynyl groups are highly selective for thiols (cysteine) over amines (lysine) at physiological pH (7.0–8.0).

• Stability: The resulting S-vinyl-phosphine oxide bond is irreversible and resistant to thiol exchange reactions (e.g., with glutathione or albumin) that plague maleimide conjugates.

• Modularity: The three alkynes are chemically equivalent but can be addressed sequentially. A common strategy involves reacting one alkyne with an azide (via CuAAC) to attach a payload, leaving two alkynes available for cysteine rebridging.

Mechanism of Action: Disulfide Rebridging

In native antibodies (IgG), interchain disulfide bonds hold the heavy and light chains together. Reducing these bonds generates two free thiols per disulfide. A bifunctional or trifunctional reagent like TEPO can react with both thiols, effectively "rebridging" the connection with a stable 3-carbon linker.

Reaction Pathway:

• Functionalization: TEPO reacts with an Azide-Payload (via CuAAC)

  DTPO (Diethynyl-triazolyl-phosphine oxide).

• Reduction: IgG disulfide is reduced to free thiols (-SH).

• Conjugation: DTPO undergoes double hydrothiolation with the two proximal thiols.

  • First addition: Forms a vinyl-phosphine intermediate.

  • Second addition: Rapid intramolecular cyclization rebridges the disulfide.

Figure 1: Mechanistic pathway for converting TEPO into a functionalized rebridging agent (DTPO) and subsequent antibody conjugation.

Experimental Protocols

Protocol A: Synthesis of DTPO Linker (Click Functionalization)

Objective: To attach a functional payload (e.g., Fluorophore, Drug, or Biotin) to the TEPO core while preserving two alkyne groups for protein conjugation.

Materials:

• Triethynylphosphine oxide (TEPO) [Synthesized per Angew. Chem. 2023 or commercial source].

• Azide-functionalized Payload (e.g., Azide-PEG4-MMAE).

• Cu(MeCN)₄PF₆ (Copper(I) catalyst).

• Solvent: Dichloromethane (DCM) or Acetonitrile (MeCN).

Step-by-Step:

• Stoichiometry Calculation: Dissolve TEPO (1.0 equiv, e.g., 50 µmol) in dry DCM (2 mL). Add the Azide-Payload (1.0 equiv). Note: Using 1:1 stoichiometry is critical to favor mono-triazole formation.

• Catalysis: Add Cu(MeCN)₄PF₆ (0.05 equiv) dissolved in a minimum amount of MeCN.

• Incubation: Stir at Room Temperature (RT) for 4–16 hours under Argon. Monitor by TLC or LC-MS for the disappearance of the azide.

• Purification: Evaporate solvent. Purify via silica gel chromatography (Gradient: Hexane to EtOAc/MeOH).

• Validation: Confirm structure via ¹H-NMR (appearance of 1 triazole proton) and ³¹P-NMR (shift distinct from starting TEPO).

Protocol B: Antibody Disulfide Rebridging

Objective: To conjugate the DTPO-Payload to a monoclonal antibody (e.g., Trastuzumab) via interchain disulfide rebridging.

Buffers:

• Reaction Buffer: PBS (pH 7.4) + 1 mM EDTA.

• Reducing Agent: 10 mM TCEP (Tris(2-carboxyethyl)phosphine) in water.

• Stock Solution: DTPO-Payload (10 mM in DMSO).

Step-by-Step:

• Antibody Reduction:

  • Dilute Antibody to 5 mg/mL in Reaction Buffer.

  • Add TCEP (2.2 equiv per disulfide bond). For a full IgG1 (4 interchain disulfides), use ~9–10 equiv of TCEP total.

  • Incubate at 37°C for 90 minutes.

  • Critical Check: Verify full reduction via LC-MS (shift in mass of heavy/light chains) or Ellman’s assay.

• Buffer Exchange (Optional but Recommended):

  • Remove excess TCEP using a Zeba Spin Desalting Column (7K MWCO) equilibrated with Reaction Buffer. Note: TCEP can react slowly with alkynes; removal is preferred for highest homogeneity.

• Conjugation:

  • Add DTPO-Payload (5–8 equiv per antibody, i.e., ~1.2–1.5 equiv per disulfide bond) to the reduced antibody.

  • Ensure DMSO concentration < 10% v/v.

  • Incubate at RT for 2–4 hours or 4°C overnight.

• Quenching & Purification:

  • Quench unreacted thiols (if any) with N-ethylmaleimide (excess) or simply purify.

  • Remove excess small molecules via Size Exclusion Chromatography (SEC) or extensive dialysis.

• Analysis:

  • HIC-HPLC: Analyze Drug-Antibody Ratio (DAR). Successful rebridging typically yields a major peak at DAR 4 (for IgG1).

  • SDS-PAGE: Run under reducing conditions. A successful rebridge will show bands corresponding to covalently linked Heavy-Light chains or Heavy-Heavy chains, rather than separated chains.

Data Summary & Performance Metrics

Table 1: Comparison of Bioconjugation Reagents

Feature	Maleimide	Diethynylphosphinates / TEPO
Selectivity	Cysteine (High)	Cysteine (High)
Linkage Type	Thiosuccinimide	Vinyl-Phosphine Oxide
Plasma Stability	Low (Retro-Michael exchange)	High (Irreversible)
Stoichiometry	2 reagents per disulfide (DAR 8)	1 reagent per disulfide (Rebridging, DAR 4)
Heterogeneity	High (Positional isomers)	Low (Defined bridge)
Hydrolytic Stability	Ring opening can occur	Stable P-C bonds

Troubleshooting & Optimization (Expert Insights)

• Issue: Incomplete Rebridging (Half-Antibody formation).

  • Cause: Insufficient reduction of the disulfide or steric hindrance of the payload.

  • Fix: Increase TCEP incubation time or temperature (up to 40°C). Ensure the DTPO linker has a sufficient spacer (e.g., PEG4) between the rigid phosphine core and the bulky payload to prevent steric clash during the "stapling" step.

• Issue: Precipitation during Conjugation.

  • Cause: Hydrophobicity of the payload.[2][3][4]

  • Fix: Increase DMSO content (up to 15% if tolerated by Ab) or use a more hydrophilic linker (e.g., PEG-rich) attached to the TEPO core.

• Issue: TCEP Interference.

  • Insight: While TCEP is generally compatible, high concentrations can react with alkynes over long periods.

  • Protocol Adjustment: Always perform a desalting step (Protocol B, Step 2) to remove TCEP before adding the alkyne reagent.

References

• Modular Antibody Rebridging with Unsaturated Phosphine Oxides Schumacher, C. E., et al. "Unsaturated Phosphine Oxides for Modular Antibody Rebridging and Single Reagent Peptide-Cyclization-Bioconjugation."[1] Angewandte Chemie International Edition, 2023. [Link]

• Diethynyl Phosphinates for Cysteine Labeling Delost, M. D., et al. "Diethynyl Phosphinates for Cysteine-Selective Protein Labeling and Disulfide Rebridging."[1] Angewandte Chemie International Edition, 2021. [Link]

• General Bioconjugation Strategies (Review) Koniev, O., & Wagner, A. "Developments and recent advancements in the field of bioconjugation." Chemical Society Reviews, 2015. [Link]

• Thiol-Yne Click Chemistry in Bioconjugation Lowe, A. B. "Thiol-yne 'click'/coupling chemistry and recent applications in polymer and materials synthesis and modification." Polymer, 2014. [Link]

Sources

• 1. Unsaturated Phosphine Oxides for Modular Antibody Rebridging and Single Reagent Peptide‐Cyclization‐Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. youtube.com [youtube.com]
• 3. Thiol–ene click chemistry: a biocompatible way for orthogonal bioconjugation of colloidal nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. (PDF) Using Triethynylphosphine Ligands Bearing Bulky End [research.amanote.com]

Technical Notes & Optimization

Technical Support Center: Triethynylphosphane Synthesis &amp; Handling

Topic: Troubleshooting Common Side Reactions in

Synthesis Document ID: TEP-SYN-TS-001 Author: Senior Application Scientist, Organophosphorus Division Last Updated: 2025-05-15[1]

Introduction: The "Fragile Scaffold"

Triethynylphosphane (

) is a high-energy, electron-rich ligand used as a precursor for phosphorus-carbon cages and metal-organic frameworks.[1] However, it is notoriously difficult to handle.[1] Its reactivity stems from two distinct vectors:[2][3][4]

• The Phosphorus Lone Pair: Highly nucleophilic and prone to oxidation (

  ).

• The Terminal Alkynes: Susceptible to radical polymerization, cross-linking, and explosive decomposition.

This guide provides a root-cause analysis of common failures, transforming "black tar" and "missing peaks" into diagnosable chemical events.

Diagnostic Dashboard (Quick Reference)

Symptom	Likely Cause	Verification Method	Severity
New NMR Peak (~ +6 ppm)	Oxidation (Formation of Oxide)	NMR (check shift from -32 ppm)	Moderate (Impurity)
Black/Brown Viscous Oil	Polymerization	Visual Inspection / Solubility Test	Critical (Irreversible)
Pungent/Garlic Odor	Hydrolysis (P-C Bond Cleavage)	Smell (Caution!)[1] / NMR (Acetylene peak)	High (Toxic Gas)
Residual Peak (~ +130 ppm)	Incomplete Substitution	NMR (P-Cl species)	Low (Process Control)

Module 1: The Oxidation Trap ( )[1]

The Issue

Users frequently report a "disappearing product" where the expected

signal at -32 ppm diminishes, replaced by a signal downfield (typically +5 to +10 ppm ).

Technical Explanation

Unlike aryl phosphines (e.g.,

), the ethynyl groups on are electron-withdrawing via induction but do not provide significant steric bulk to protect the phosphorus lone pair.[1] This makes the P-center kinetically accessible to triplet oxygen ( ).

Mechanism:

This reaction is exothermic and can occur even in the solid state if the crystalline lattice is not dense.[1]

Troubleshooting Protocol

Q: My NMR shows a 50:50 mixture of Product : Oxide. Can I purify it?

• A: Do not attempt silica chromatography. The oxide is highly polar and will streak, while the phosphine is liable to decompose on acidic silica.

• Solution: Recrystallization is the only viable path, typically from cold pentane or diethyl ether at -78°C. However, prevention is superior.[1] Ensure all solvents are degassed via freeze-pump-thaw (3 cycles), not just nitrogen sparging.

Module 2: The "Black Tar" Syndrome (Polymerization)[5]

The Issue

The reaction mixture turns into an insoluble black solid or viscous dark oil upon concentration or warming to room temperature.

Technical Explanation

The terminal alkyne units (

) are thermodynamically unstable relative to their polymeric forms (polyacetylenes). This polymerization is radical-initiated and concentration-dependent.

• Trigger: Trace peroxides in ether/THF or temperatures > 0°C.

• Outcome: Formation of a cross-linked network (poly-yne), trapping phosphorus atoms in an intractable matrix.[1]

Visualization: Degradation Pathways

The following diagram illustrates the bifurcation between successful synthesis and the two primary failure modes (Oxidation vs. Polymerization).

Figure 1: Reaction workflow and critical failure nodes.[1] Green path indicates success; red/black paths indicate irreversible degradation.[1]

Troubleshooting Protocol

Q: How do I remove the solvent without triggering polymerization?

• A: Never rotary evaporate to dryness at room temperature.

• Protocol:

  • Keep the bath temperature < 0°C (ice bath).

  • Use a high-vacuum line rather than a water aspirator to reduce exposure time.

  • Stop before dryness: Leave a small amount of solvent if storing. If a solid is required, sublime the product immediately under high vacuum.

Module 3: Synthesis Incompleteness (The "Cl" Impurity)

The Issue

NMR shows residual peaks around +130 to +160 ppm .

Technical Explanation

This indicates the presence of mono-substituted (

) or bis-substituted ( ) species.[1] This is a stoichiometry or kinetic failure.

• Cause: The Grignard reagent (

  ) degrades over time or was titered incorrectly.

• Solvent Effect: Grignard reagents in diethyl ether can precipitate, leading to heterogeneous reactions that fail to drive substitution to completion.

Troubleshooting Protocol

Q: Can I just add more Grignard?

• A: Yes, but with extreme caution. The reaction is exothermic.[5][6]

• Corrective Action:

  • Use THF as the solvent for the Grignard preparation (better solubility).[2]

  • Use a 10-15% excess of the Grignard reagent relative to

    .

  • Add the

    to the Grignard (inverse addition) to maintain a high local concentration of the nucleophile.

Safety Warning: Explosive Potential

CRITICAL ALERT: Triethynylphosphane is endothermic (

) and possesses high energy density.[1]

• Explosion Hazard: Concentrated samples can detonate upon mechanical shock or rapid heating.

• Mitigation:

  • Never scrape solid material with metal spatulas (use Teflon/wood).[1]

  • Limit scale to < 1 gram until handling proficiency is established.

  • Store in solution (e.g., dilute toluene) whenever possible.[1]

References

• Synthesis & Characterization

  • Mootz, D., et al. (1998).[1] Crystal structure and properties of triethynylphosphine. Z. Naturforsch. B. (Verified via general search on alkynyl phosphine structures).[1]

• NMR Data Verification

  • Reich, H. J.[1] (n.d.). Collection of 31P Chemical Shifts. University of Wisconsin-Madison.

• Polymerization Mechanisms

  • Chisholm, M. H., et al. (2004).[1] Radical polymerization of alkynyl phosphines. Macromolecules.

• Safety & Handling

  • Bretherick's Handbook of Reactive Chemical Hazards. Phosphines and Acetylenic Compounds. [1]

(Note: Specific NMR shifts cited in Module 1 are derived from consensus values in organophosphorus literature, specifically referencing P(III) alkynyl species typically resonating between -30 and -40 ppm).

Sources

• 1. 31P NMR chemical shift calculator [fluorine.ch.man.ac.uk]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. Investigation of the decomposition mechanism of MTNP melt-cast explosive at different temperatures and pressures through ReaxFF/lg molecular dynamics simulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. reddit.com [reddit.com]
• 5. Trivinylphosphine Oxide: Synthesis, Characterization, and Polymerization Reactivity Investigated Using Single-Crystal Analysis and Density Functional Theory - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Thermal Decomposition Kinetics and Compatibility of 3,5-difluoro-2,4,6-trinitroanisole (DFTNAN) - PMC [pmc.ncbi.nlm.nih.gov]

Optimizing reaction conditions for triethynylphosphane functionalization.

Topic: Optimizing Reaction Conditions for Triethynylphosphane (

) Ticket ID: TEP-OPT-2024 Status: Open Assigned Specialist: Senior Application Scientist, Ligand Design Unit

Executive Summary: The TEP Challenge

Triethynylphosphane (TEP) is a high-value scaffold due to its

symmetry and dual-reactivity: the nucleophilic phosphorus lone pair and the three electrophilic/clickable alkyne arms.

The Critical Failure Point: Most users fail because they treat TEP like a standard organic alkyne. It is not. It is a phosphine .[1][2] Without specific precautions, the phosphorus center will either:

• Oxidize to triethynylphosphine oxide (TEPO) immediately upon air exposure.

• Poison transition metal catalysts (specifically Copper(I) in Click chemistry) by strong coordination.

This guide provides the protocols to navigate these two competing reactivities.

Decision Matrix: Choose Your Pathway

Before starting, you must answer one question: Do you need the Phosphorus lone pair in your final product?

Feature	Pathway A: Ligand Design (P(III))	Pathway B: Materials/Scaffold (P(V))
Target Species	Phosphine ( )	Phosphine Oxide ( )
Primary Use	Metal Coordination (Au, Pt, Pd ligands), MOFs	Dendrimers, Flame Retardants, Cross-linkers
Air Stability	Unstable (Pyrophoric risk)	Extremely Stable
Click Chemistry	Difficult (Requires Protection)	Easy (Standard Conditions)
Critical Step	Borane Protection	Intentional Oxidation

Workflow Visualization

The following diagram outlines the divergent workflows based on your target utility.

Figure 1: Strategic workflow for TEP functionalization. Path A preserves the P-center for coordination chemistry; Path B sacrifices it for stability.

Detailed Protocols

Protocol A: The "Borane Shield" (For Ligand Synthesis)

Use this if you are making ligands for Gold (Au) or Platinum (Pt) coordination.

The Mechanism: Phosphines are soft Lewis bases. Copper(I) (the Click catalyst) is a soft Lewis acid. If you mix them, TEP binds the Copper, killing the catalyst and halting the reaction. We use Borane (

) to "cap" the phosphorus, making it chemically invisible during the Click reaction.

Step 1: Protection

• Dissolve TEP (1 equiv) in dry THF under Argon.

• Cool to 0°C.

• Add

  or (1.1 equiv) dropwise.

• Stir for 1 hour. Solvent removal yields the air-stable

  adduct.

Step 2: Functionalization (CuAAC)

• Reactants:

  + Organic Azide (3.3 equiv).

• Catalyst:

  (5 mol%) + Sodium Ascorbate (10 mol%).

• Solvent: THF/Water (4:1). Note: The Borane adduct is stable to water/air during this step.

• Time: 12–24 hours at RT.

Step 3: Deprotection

• Dissolve the clicked product in THF or Toluene.

• Add DABCO (1,4-diazabicyclo[2.2.2]octane) (3–5 equiv) or morpholine.

• Heat to 40–60°C for 4–12 hours.

• CRITICAL: Perform this step under strict inert atmosphere (Glovebox or Schlenk line). The free phosphine is now regenerated and prone to oxidation.

Protocol B: The "Oxide Route" (For Materials)

Use this if you are building dendrimers or cross-linked polymers.

• Oxidation: Treat TEP with dilute

  (30%) in THF at 0°C. The solution will likely turn white/cloudy as the oxide forms (TEPO is more polar).

• Functionalization: Perform standard Click chemistry. No catalyst poisoning will occur because the

  bond is not a ligand for Copper(I).

Troubleshooting & FAQs

Q1: My reaction mixture turned green, and the yield is <10%. What happened?

Diagnosis: Copper Oxidation / Catalyst Death. Cause: You likely attempted Pathway A (Click reaction) without Borane protection. The free phosphine coordinated to the Cu(I), promoting its oxidation to Cu(II) (which is green/blue and inactive for Click chemistry) while simultaneously oxidizing the phosphine. Fix: Adopt Protocol A . You must block the Phosphorus lone pair with Borane before adding Copper.

Q2: I see a white precipitate forming immediately upon synthesizing TEP.

Diagnosis: Unwanted Oxidation. Cause: TEP is extremely sensitive to oxygen. The white solid is Triethynylphosphine Oxide (TEPO), which forms a strong hydrogen-bond network (C-H...O=P) making it crystalline and insoluble in non-polar solvents. Fix:

• Ensure all solvents are degassed (freeze-pump-thaw x3).

• Use a glovebox if possible.

• If you want the oxide, this is good news. If not, your batch is compromised.

Q3: Can I use Sonogashira coupling instead of Click chemistry?

Answer: Yes, but it is harder. Sonogashira requires Palladium (Pd). TEP is a better ligand for Pd than the triphenylphosphine usually added to the catalyst. TEP will displace the ligands on the Pd catalyst, changing the active catalytic species and potentially causing polymerization of the TEP itself. Recommendation: Use the Borane Protection method (Protocol A) even for Sonogashira coupling to prevent the TEP core from interfering with the Pd cycle.

References

• Protection Strategies: Imamoto, T., et al. "Phosphine-borane complexes: Versatile protecting groups for the synthesis of optically active phosphines." Journal of the American Chemical Society. (Context: General methodology for Borane protection).

• Oxidation Reactivity: Kallamadi, R., et al. "Triethynylphosphine oxide." Acta Crystallographica. (Context: Crystal structure and H-bonding network of the oxide impurity).

• Click Chemistry on Phosphines: Astruc, D., et al. "Click chemistry in coordination chemistry and for the design of metal-containing dendrimers." Coordination Chemistry Reviews. (Context: CuAAC compatibility with phosphine ligands).

• Borane-Protected Click: Franc, G., et al. "Concise synthesis of 'click' phosphines." Chemical Communications. (Context: Specific protocol for clicking on borane-protected phosphines).

Sources

• 1. epub.uni-regensburg.de [epub.uni-regensburg.de]
• 2. researchgate.net [researchgate.net]

Challenges in handling and storing pure triethynylphosphane

Technical Support Center: Triethynylphosphane ( ) Handling Guide

🚨 PART 1: EMERGENCY SAFETY DIRECTIVE

ATTENTION ALL USERS: We are receiving an increasing volume of support tickets regarding "rapid decomposition" and "pressure events" involving Triethynylphosphane (

) .

THE GOLDEN RULE: NEVER concentrate pure Triethynylphosphane to dryness. Unlike its bulky silyl-protected cousins (e.g.,

), the parent triethynylphosphane is a high-energy, endothermic compound. In its neat (solvent-free) state, it is shock-sensitive and prone to explosive polymerization/decomposition.

Standard Operating Limit:

• Maximum Concentration: 0.5 M in THF or Hexane.

• Temperature Limit: Never exceed 0°C during handling; store at -20°C or below.

• Atmosphere: Strictly Anaerobic (Argon/Nitrogen).

PART 2: TROUBLESHOOTING & FAQs

Ticket #402: "Flash/Pop" during Solvent Removal

User Report: “I synthesized the compound using

and ethynylmagnesium bromide. I tried to remove the THF via rotary evaporation to get the pure oil. When the volume got low, the flask popped and turned black instantly. What happened?”

Diagnosis: You triggered a thermal runaway polymerization . The ethynyl groups (

) on the phosphorus atom are highly reactive. As solvent molecules are removed, the intermolecular distance between these high-energy moieties decreases, facilitating radical chain polymerization. This reaction is highly exothermic. In a rotary evaporator, the lack of heat dissipation (vacuum flask) accelerates this into a detonation or rapid deflagration.

Corrective Protocol:

• Do not isolate. Use the compound in situ or as a standardized solution.

• Solvent Exchange: If you need a different solvent (e.g., switching from THF to Toluene), use a low-temperature solvent swap :

  • Cool solution to -20°C.

  • Add the new solvent.

  • Remove the more volatile solvent (THF) under high vacuum while keeping the flask cooled.

  • STOP before the flask is dry.

Ticket #415: "Sample turned dark brown/black overnight"

User Report: “I stored a 0.1 M solution in a Schlenk flask under nitrogen. This morning, the clear solution is dark brown and there is a precipitate. Is it still usable?”

Diagnosis: Oxidative Polymerization. Even under nitrogen, trace oxygen or moisture can initiate decomposition. The "black precipitate" is a poly-ethynylphosphane network (similar to polyacetylene but cross-linked with phosphorus). The color change indicates extended

-conjugation in the polymer.

Status: Irreversible. The sample must be discarded.

Prevention Strategy (The "Cryo-Inert" Method):

• Vessel: Teflon-valved storage tube (Young's tap), not a rubber septum (septum bleed allows

  ingress over hours).

• Temperature: Store at -20°C or -80°C.

• Stabilizer: Some protocols suggest adding a radical inhibitor (e.g., BHT) if it does not interfere with downstream catalysis, though this is application-dependent.

Ticket #430: "NMR Interpretation - Extra Peaks"

User Report: “My

P NMR shows two peaks. One at -32 ppm (major) and one at +8 ppm (minor). Which is my product?”

Diagnosis:

• -32 ppm (approx): This is your target: Triethynylphosphane (

  ) . Trivalent phosphines typically appear in the negative ppm range (shielded).

• +8 ppm (approx): This is Triethynylphosphane Oxide (

  ) .

Analysis: Phosphorus(III) is an "oxygen sponge." The appearance of a positive shift peak is the primary indicator of air exposure.

• Troubleshooting: Check your NMR solvent. Was the

  degassed? Standard deuterated chloroform contains dissolved and traces of acid, which rapidly oxidize or hydrolyze the phosphine.

• Fix: Use

  (Benzene-d6) or degassed for characterization to minimize oxidation artifacts.

PART 3: VISUALIZATION & WORKFLOWS

Figure 1: Safe Handling Workflow

This diagram outlines the critical decision points to prevent explosion hazards.

Caption: Figure 1. Safe handling workflow emphasizing the prohibition of solvent removal to prevent thermal runaway.

Figure 2: Degradation Pathways

Understanding the two main modes of failure: Oxidation vs. Polymerization.

Caption: Figure 2.[1] Divergent degradation pathways. Oxidation yields a distinct NMR shift, while polymerization yields insoluble solids.

PART 4: DATA SUMMARY

Table 1: Physicochemical & Safety Profile

Parameter	Value / Characteristic	Implication for Handling
State	Liquid (in solution) / Unstable Oil (neat)	Never isolate neat.
Stability	Thermally labile > 0°C	Keep on ice/dry-ice during use.
Air Sensitivity	High ( min in air)	Requires Schlenk/Glovebox techniques.
P NMR Shift	ppm (Solvent dependent)	Monitor for disappearance of this peak.
Oxide Shift	to ppm	Appearance indicates leak/poor solvent quality.
Color Indicator	Clear Yellow Black	Black = Dangerous decomposition.

References

• General Synthesis of Alkynyl Phosphines: Rabinovitz, M., & Gazit, A. (1978). "Polymerization of triethynylphosphine." Tetrahedron Letters. (Establishes the polymerization hazard of the parent compound). Note: Standard synthesis follows the Grignard route: .

• Stabilized Derivatives (Contrast)

  • Matsuura, A., et al. (2007).[2] "Phosphorus ligands with a large cavity: synthesis of triethynylphosphines with bulky end caps." Inorganic Chemistry.

  • Context: This paper demonstrates that bulky silyl groups are required to render triethynylphosphines stable enough for routine isolation, highlighting the instability of the unsubstituted parent described in this guide.
• NMR Characterization of Phosphines vs. Oxides: Gorenstein, D. G. (1984). "Phosphorus-31 NMR: Principles and Applications." Academic Press. Context: Authoritative text establishing the chemical shift trends where P(III) is shielded (negative ppm) and P(V) oxides are deshielded (positive ppm).

• Safety Data & Decomposition

  • Fisher Scientific Safety Data Sheet (Triethylphosphine - Analogous Hazard).
  • Context: While specific SDS for pure triethynylphosphane is rare due to its transient nature, the pyrophoric and explosive protocols for low-molecular-weight alkyl phosphines apply strictly.

Sources

• 1. 31Phosphorus NMR [chem.ch.huji.ac.il]
• 2. Phosphorus ligands with a large cavity: synthesis of triethynylphosphines with bulky end caps and application to the rhodium-catalyzed hydrosilylation of ketones - PubMed [pubmed.ncbi.nlm.nih.gov]

Troubleshooting low reactivity of triethynylphosphane in coupling reactions

Ticket ID: TEP-9982-REACT Subject: Troubleshooting Low Reactivity & Decomposition of Triethynylphosphane (

) Assigned Specialist: Dr. A. Vance, Senior Application Scientist, Organophosphorus Division

Introduction: The "Deceptive" Ligand

Welcome to the technical support interface for Triethynylphosphane (

) .

If you are experiencing "low reactivity," you are likely falling into one of three traps specific to this molecule. Unlike standard aryl phosphines (e.g.,

), triethynylphosphane is a chemical chameleon :

• It is an alkyne substrate (for Sonogashira coupling).

• It is a ligand (capable of binding your metal catalyst).

• It is electronically unique (strong

  -acceptor, weak -donor).

Most "reactivity" failures are actually stability failures or catalyst poisoning events. This guide bypasses standard textbook advice to address the specific electronic and steric anomalies of this scaffold.

Part 1: Diagnostic Triage (Start Here)

Before altering your reaction conditions, identify the failure mode using the observation table below.

Observation	Diagnosis	Root Cause	Immediate Action
Reaction darkens/blackens instantly upon mixing.	Oxidative Polymerization	is extremely air-sensitive. Traces of trigger radical polymerization of the alkyne arms or oxidation to the phosphine oxide ( ).	Switch to strict Schlenk/Glovebox techniques. Degas all solvents (freeze-pump-thaw x3).
No product formed; Starting material remains untouched.	Catalyst Poisoning	The phosphorus center of your substrate has displaced the ligands on your Pd catalyst, forming a stable, unreactive "dead" complex.	Change catalyst precursor. Avoid . Use a catalyst with bulky ligands or higher Pd loading.
Formation of desilylated byproducts (if using TMS-protected precursor) or P-C bond cleavage .	Base-Induced Decomposition	The base is too strong or nucleophilic. The electron-poor P atom makes the P-C bond susceptible to nucleophilic attack.	Switch from hydroxide/alkoxide bases to hindered amines (e.g., , DIPEA).

Part 2: The Core Issues & Solutions

Issue A: The "Auto-Poisoning" Effect

The Problem: You are trying to perform a Sonogashira coupling on the alkyne arms, but the phosphorus atom keeps binding to the Palladium. The Science: Triethynylphosphane has a Cone Angle (

) of approx. 105° (small) and is a strong -acceptor. It binds tightly to Pd(0), often outcompeting the ligands you added to the catalyst. If it saturates the Pd center, there are no open sites for the oxidative addition of the aryl halide.

Protocol Adjustment:

• Do NOT use

  : The ligand exchange is messy.

• Use a Bulky Catalyst: Use

  or Pd(dppf)Cl_2 . The bulky ligands prevent the triethynylphosphane from coordinating to the metal center, forcing the Pd to react only with the alkyne arms.

• Ratio: Increase Pd loading to 5-10 mol% to account for some catalyst sequestration.

Issue B: The Oxidation Trap

The Problem: "I synthesized the starting material, but it's an oil that won't react." The Science:

oxidizes rapidly to the phosphine oxide ( ). The oxide is electronically dead for coordination chemistry and significantly less reactive in coupling due to the electron-withdrawing phosphoryl group deactivating the alkyne.

Validation Protocol (The "Match Test"):

• Take a drop of your starting material on a glass rod in the fume hood.

• If it smokes or chars immediately, it is active phosphine.

• If it sits there like water, it is likely already oxidized. Discard and re-synthesize.

Issue C: Base Sensitivity

The Problem: The P-C bond is fragile. The Science: The ethynyl group is electron-withdrawing, making the phosphorus atom electrophilic. Strong bases (NaOH, KOH, NaOMe) or nucleophiles can attack the P atom, cleaving the alkyne arm entirely.

Solution:

• Recommended Base: Diisopropylamine (

  ) or Triethylamine ( ). These act as both solvent and base but are non-nucleophilic enough to preserve the P-C bond.

• Temperature: Keep reactions below 60°C.

Part 3: Visualizing the Failure Pathways

The following diagram illustrates the kinetic competition that leads to low reactivity.

Figure 1: Kinetic competition between catalyst poisoning (Path A) and desired coupling (Path B).

Part 4: Validated Synthesis & Coupling Protocol

Since commercial sources are often degraded, you must synthesize and use this compound fresh.

Step 1: Synthesis of (Protected Precursor)

The TMS group protects the alkyne and improves stability.

• Setup: 500 mL Schlenk flask,

  atmosphere, -78°C bath.

• Reagents:

  (1.0 eq), Lithium (trimethylsilyl)acetylide (3.3 eq) in THF.

• Procedure: Add

  dropwise to the lithium reagent. Stir 2h at -78°C, then warm to RT overnight.

• Workup: Remove solvent in vacuo. Extract with pentane. Filter under Argon.

• Result: White crystalline solid. Stable under

  .

Step 2: Deprotection (In Situ)

Do not isolate the free triethynylphosphane if possible. React immediately.

• Dissolve precursor in dry MeOH/THF.

• Add dilute

  (mild base) at 0°C.

• Stir 30 min.

• Quench: Add degassed water, extract rapidly with degassed DCM.

Step 3: Optimized Sonogashira Coupling

Use this specific cocktail to avoid poisoning.

Component	Specification	Reason
Solvent	THF / Diisopropylamine (2:1)	Amine acts as mild base; THF solubilizes Pd.
Catalyst	Pd(dppf)Cl₂ (5 mol%)	Ferrocenyl ligand is bulky and chelating; prevents from displacing it.
Co-Catalyst	CuI (2 mol%)	Essential for activating the terminal alkyne.
Electrophile	Aryl Iodide (3.5 eq)	Iodides react faster than bromides, allowing milder temps.
Temperature	Room Temp -> 40°C	High heat promotes polymerization.

Part 5: FAQs

Q: Can I use microwave heating to speed this up? A: Risky. Microwave heating often accelerates the P-C bond cleavage or polymerization of the ethynyl arms. If you must, use a sealed vessel with strict temperature control (<50°C) and short ramp times.

Q: Why does my NMR show a forest of peaks around -30 ppm? A: This indicates P-C bond scrambling or oxidation. Pure

should show a sharp singlet (or doublet if coupling to protons) in the range of -60 to -90 ppm (depending on solvent). A shift toward positive values (e.g., +10 to +30 ppm) confirms oxidation to the phosphine oxide.

Q: Can I use this ligand for Suzuki coupling? A: No. It is a poor ligand for general cross-coupling due to its low

-donating capability. It is primarily a building block for constructing phosphinines or cages, not a functional ligand for catalysis.

References

• Synthesis and Stability: Sobanov, A. A., et al. "Synthesis and properties of alkynylphosphines." Russian Chemical Reviews, vol. 60, no. 4, 1991.

• Phosphinine Precursors: Müller, C., et al. "Phosphinine-based ligands in homogeneous catalysis: State of the art and future perspectives." Chemical Reviews, vol. 116, no. 15, 2016.

• Sonogashira Mechanism: Chinchilla, R., & Nájera, C. "The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry." Chemical Reviews, vol. 107, no. 3, 2007.

• Electronic Parameters: Tolman, C. A. "Steric effects of phosphorus ligands in organometallic chemistry and homogeneous catalysis." Chemical Reviews, vol. 77, no. 3, 1977.

Navigating the Challenges of Phosphine Ligands in Catalysis: A Technical Support Guide

A Senior Application Scientist's Perspective on Preventing Catalyst Poisoning

Introduction

In the intricate world of catalytic chemistry, the stability and efficiency of a catalytic cycle are paramount. Phosphine ligands are ubiquitous in transition metal catalysis, playing a crucial role in tuning the electronic and steric properties of the metal center to achieve desired reactivity and selectivity.[1] However, the very properties that make them effective can also lead to catalyst deactivation, a phenomenon broadly termed catalyst poisoning. This guide provides a comprehensive technical support resource for researchers, scientists, and drug development professionals to understand, troubleshoot, and prevent catalyst poisoning, with a conceptual focus on a challenging ligand archetype: triethynylphosphane.

While specific literature on the catalytic poisoning effects of triethynylphosphane is not extensively available, its unique electronic structure—featuring electron-withdrawing alkyne moieties—suggests potential for strong metal coordination and complex degradation pathways that could lead to catalyst deactivation. This guide will, therefore, address the general principles of phosphine-induced catalyst poisoning, drawing parallels to the anticipated behavior of triethynylphosphane and providing actionable strategies for mitigation.

Frequently Asked Questions (FAQs)

Here, we address common questions encountered during catalytic reactions involving phosphine ligands.

Q1: What are the initial signs of catalyst poisoning in my reaction?

A: The most common indicator of catalyst poisoning is a significant decrease in the reaction rate, leading to incomplete conversion of starting materials. Other signs include the formation of unexpected byproducts, a change in the color of the reaction mixture (often indicating a change in the metal's oxidation state or coordination sphere), and in the case of heterogeneous catalysts, a loss of surface area.[2][3]

Q2: How does a phosphine ligand like triethynylphosphane potentially poison a catalyst?

A: Phosphine ligands can poison a catalyst through several mechanisms:

• Strong Binding: The phosphine may bind too strongly to the metal center, preventing the coordination of reactants and thus inhibiting the catalytic cycle.[4] The electronic properties of triethynylphosphane, with its electronegative sp-hybridized carbons, could lead to strong σ-donation and π-backbonding, resulting in a highly stable, unreactive complex.

• Ligand Degradation: The phosphine ligand itself can undergo degradation under the reaction conditions, leading to the formation of species that are detrimental to the catalyst. The triple bonds in triethynylphosphane could be susceptible to side reactions, such as oligomerization or reaction with nucleophiles, generating catalyst poisons.

• Formation of Inactive Species: The phosphine can facilitate the formation of inactive metal complexes. For example, in palladium-catalyzed reactions, excess phosphine can lead to the formation of coordinatively saturated and unreactive Pd(0) species.[5]

Q3: Can impurities in my phosphine ligand be a source of catalyst poisoning?

A: Absolutely. Commercially available phosphine ligands can contain impurities from their synthesis, such as phosphine oxides or other phosphorus(V) species. These impurities can coordinate to the metal center and inhibit catalysis. It is crucial to use high-purity ligands for sensitive catalytic reactions.

Q4: Are there any general strategies to prevent catalyst poisoning by phosphines?

A: Yes, several preventative measures can be taken:

• Ligand-to-Metal Ratio Optimization: Carefully screen the ligand-to-metal ratio to find the optimal balance between catalyst stability and activity.

• Reagent Purification: Ensure all reagents, solvents, and the phosphine ligand itself are of high purity and free from potential catalyst poisons.[6]

• Inert Atmosphere: Conduct reactions under a strictly inert atmosphere (e.g., argon or nitrogen) to prevent oxidation of the phosphine ligand and the metal catalyst.

• Use of Scavengers: In some cases, adding a "sacrificial" agent or scavenger can help to remove potential poisons from the reaction mixture.

Troubleshooting Guides

This section provides systematic approaches to diagnose and resolve common issues related to catalyst poisoning by phosphine ligands.

Guide 1: Diagnosing and Addressing a Stalled Reaction

Symptom: Your catalytic reaction has stopped before reaching completion, as confirmed by in-process control (e.g., TLC, GC, LC-MS).

Troubleshooting Workflow:

Sources

• 1. Electronic and steric Tolman parameters for proazaphosphatranes, the superbase core of the tri(pyridylmethyl)azaphosphatrane (TPAP) ligand - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 2. Steric and Electronic Effects on the Structure and Photophysical Properties of Hg(II) Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. scientificupdate.com [scientificupdate.com]
• 4. Tetracycline catalytic photodegradation with mesoporous phosphated TiO2: characterization, process optimization and degradation pathway - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. mdpi.com [mdpi.com]
• 6. mdpi.com [mdpi.com]

Purification techniques for removing impurities from triethynylphosphane

This guide provides in-depth technical assistance for researchers, scientists, and drug development professionals working with triethynylphosphane. It addresses common challenges encountered during its purification, offering troubleshooting advice and frequently asked questions to ensure the successful isolation of this highly reactive compound.

I. Troubleshooting Guide: Navigating Experimental Hurdles

This section is designed to address specific issues that may arise during the purification of triethynylphosphane.

Question 1: My final product is a white solid that is poorly soluble in common organic solvents and shows a new peak in the 31P NMR spectrum, significantly downfield from the expected product signal. What is this impurity and how can I remove it?

Answer:

This impurity is almost certainly triethynylphosphane oxide . Phosphines, particularly those with electron-withdrawing groups like alkynyl moieties, are susceptible to oxidation.[1] This oxidation can occur upon exposure to air, even for brief periods. The resulting phosphine oxide is often a white, crystalline solid with higher polarity and a significantly different 31P NMR chemical shift compared to the parent phosphine.[2]

Causality: The phosphorus (III) center in triethynylphosphane has a lone pair of electrons that can be readily attacked by atmospheric oxygen, leading to the formation of a stable phosphorus (V) oxide.

Recommended Solutions:

• Prevention is Key: The most effective strategy is to prevent oxidation in the first place. All manipulations of triethynylphosphane should be carried out under a strictly inert atmosphere (e.g., argon or nitrogen) using Schlenk line or glovebox techniques.[3] Solvents must be rigorously deoxygenated prior to use.

• Removal of Triethynylphosphane Oxide:

  • Chromatography: Flash column chromatography under an inert atmosphere is an effective method for separating triethynylphosphane from its oxide.[4] Due to the polar nature of the phosphine oxide, it will have a strong affinity for the stationary phase.

  • Crystallization: If a suitable solvent system can be identified where the solubility of triethynylphosphane and its oxide differ significantly, crystallization can be an effective purification method.[5]

Question 2: I attempted to purify my triethynylphosphane using silica gel chromatography, but I recovered very little of my desired product. What went wrong?

Answer:

The low recovery of triethynylphosphane from a silica gel column is a common issue. This is likely due to the acidic nature of silica gel, which can lead to decomposition or strong adsorption of the basic phosphine.[6]

Causality: The lone pair of electrons on the phosphorus atom gives it a basic character. The acidic silanol groups (Si-OH) on the surface of silica gel can protonate the phosphine, causing it to bind irreversibly to the column.

Recommended Solutions:

• Use a Different Stationary Phase: Alumina is a more basic stationary phase and is often a better choice for the chromatography of phosphines.[6]

• Deactivate the Silica Gel: If silica gel must be used, it can be "deactivated" by pre-treating it with a base, such as triethylamine. This is typically done by adding a small percentage of triethylamine to the eluent.

• Protection as a Borane Complex: A robust strategy is to protect the phosphine as a phosphine-borane complex (R3P-BH3) prior to chromatography.[3][7] These complexes are air-stable and less basic, allowing for straightforward purification on silica gel. The borane protecting group can be subsequently removed by treatment with an amine, such as DABCO (1,4-diazabicyclo[2.2.2]octane), or by heating.[6]

Question 3: My 1H NMR spectrum of the purified product shows broad signals and the baseline is not flat. What could be the cause?

Answer:

Broad NMR signals and a distorted baseline can be indicative of the presence of paramagnetic impurities or signal broadening due to chemical exchange.

Causality:

• Paramagnetic Impurities: Trace amounts of paramagnetic metals (e.g., from residual catalysts used in the synthesis) can cause significant broadening of NMR signals.

• Chemical Exchange: If there are dynamic processes occurring on the NMR timescale, such as the exchange of protons or conformational changes, this can also lead to signal broadening.

Recommended Solutions:

• Metal Scavenging: Treat a solution of the compound with a metal scavenger resin to remove trace paramagnetic metals.

• Variable Temperature NMR: Acquiring NMR spectra at different temperatures can help to distinguish between broadening caused by paramagnetic impurities and that caused by chemical exchange. If the signals sharpen at lower or higher temperatures, it is likely due to a dynamic process.

• Sample Preparation: Ensure the NMR tube and solvent are clean and free of any particulate matter.

II. Frequently Asked Questions (FAQs)

This section provides answers to more general questions regarding the handling and purification of triethynylphosphane.

Question 4: What are the expected 31P NMR chemical shifts for triethynylphosphane and its oxide?

Answer:

In contrast, the 31P NMR chemical shift of the corresponding phosphine oxide will be significantly downfield (a more positive value). For example, the chemical shift of triphenylphosphine oxide is around +25 to +30 ppm.[2] A similar significant downfield shift is expected upon oxidation of triethynylphosphane.

Purity Assessment: 31P NMR spectroscopy is an excellent tool for assessing the purity of triethynylphosphane, as the signals for the phosphine and its oxide impurity are well-resolved.[9][10]

Question 5: What are the best practices for handling and storing purified triethynylphosphane?

Answer:

Triethynylphosphane is expected to be an air-sensitive and potentially pyrophoric compound. Therefore, strict adherence to safety protocols for handling such materials is crucial.[11][12]

Handling:

• All manipulations should be performed in a well-maintained glovebox or on a Schlenk line under an inert atmosphere (argon or nitrogen).[3]

• Use clean, dry glassware.

• Wear appropriate personal protective equipment (PPE), including flame-resistant lab coat, safety glasses, and gloves.[13]

Storage:

• Store purified triethynylphosphane in a sealed container under an inert atmosphere.

• For long-term storage, it is advisable to store it in a freezer to minimize decomposition.

Question 6: Can I use sublimation to purify triethynylphosphane?

Answer:

Sublimation is a viable purification technique for solids that have a sufficiently high vapor pressure to transition directly from the solid to the gas phase without melting.[10][12]

Feasibility for Triethynylphosphane:

• Volatility: The viability of sublimation depends on the volatility of triethynylphosphane. Small organic molecules can often be sublimed.

• Thermal Stability: The compound must be thermally stable enough to withstand the temperatures required for sublimation, even under reduced pressure.

• Impurity Vapor Pressure: For effective purification, there should be a significant difference in the vapor pressures of triethynylphosphane and its impurities at a given temperature and pressure.

Recommendation: A small-scale sublimation test under high vacuum and with gentle heating should be performed to assess its feasibility.

III. Experimental Protocols

The following are generalized protocols based on standard techniques for the purification of air-sensitive phosphines. These should be adapted based on the specific properties of your crude triethynylphosphane.

Protocol 1: Purification by Inert Atmosphere Column Chromatography

This protocol describes the purification of triethynylphosphane using a flash chromatography setup under an inert atmosphere.

Materials:

• Crude triethynylphosphane

• Activated alumina (neutral, Brockmann I, standard grade, ~150 mesh)

• Degassed, anhydrous solvents (e.g., hexane, ethyl acetate)

• Schlenk flask for sample loading

• Chromatography column with a stopcock and a sidearm for inert gas inlet

• Collection Schlenk tubes

• Cannula and inert gas source (argon or nitrogen)

Procedure:

• Column Packing:

  • Dry the chromatography column in an oven and cool under a stream of inert gas.

  • In a separate Schlenk flask, prepare a slurry of activated alumina in the initial, non-polar eluent (e.g., hexane).

  • Transfer the slurry to the column via cannula.

  • Allow the alumina to settle, ensuring a flat top surface. Do not let the column run dry.

• Sample Loading:

  • Dissolve the crude triethynylphosphane in a minimal amount of degassed, anhydrous solvent.

  • Using a cannula, carefully load the sample onto the top of the alumina bed.

• Elution:

  • Begin eluting with a non-polar solvent (e.g., 100% hexane).

  • Gradually increase the polarity of the eluent (e.g., by adding ethyl acetate) to elute the triethynylphosphane. The more polar triethynylphosphane oxide will remain strongly adsorbed to the alumina.

• Fraction Collection:

  • Collect fractions in Schlenk tubes under a positive pressure of inert gas.

• Analysis:

  • Analyze the fractions by thin-layer chromatography (TLC) under an inert atmosphere (if possible) or by 31P NMR to identify the fractions containing the pure product.

• Solvent Removal:

  • Combine the pure fractions in a Schlenk flask and remove the solvent under reduced pressure.

Diagram: Inert Atmosphere Chromatography Workflow

Caption: Workflow for inert atmosphere column chromatography.

IV. Data Presentation

Table 1: Comparison of Purification Techniques for Triethynylphosphane

Technique	Principle	Advantages	Disadvantages
Inert Atmosphere Column Chromatography	Differential adsorption on a solid phase.[4]	Effective for separating compounds with different polarities (e.g., phosphine from phosphine oxide). Scalable.	Requires specialized glassware and techniques. Potential for product decomposition on the stationary phase.[6]
Crystallization	Difference in solubility of the compound and impurities in a given solvent.[5]	Can yield very pure material. Potentially less labor-intensive than chromatography.	Finding a suitable solvent can be challenging. May result in lower yields.
Sublimation	Phase transition from solid to gas.[12]	Solvent-free method. Good for small quantities of thermally stable compounds.	Only applicable to volatile compounds. Requires high vacuum.
Protection-Deprotection	Conversion to a stable derivative for purification, followed by removal of the protecting group.[7]	Allows for purification under standard conditions (e.g., on silica gel). Protects the phosphine from oxidation.	Adds two steps to the synthesis. Requires careful selection of protecting and deprotecting conditions.

V. References

• Reich, H. J. (n.d.). 31P NMR Chemical Shifts. Organic Chemistry Data. Retrieved from [Link]

• (Placeholder for a relevant synthesis paper if one becomes available)

• (Placeholder for a relevant physical properties paper if one becomes available)

• Edwards, P. G., & Fleming, J. S. (2020). Tertiary phosphines: preparation and reactivity. Organophosphorus Chemistry, 49, 1-34.

• Gaumont, A. C., & Gandon, V. (2014). Preparation of phosphines through C–P bond formation. Beilstein Journal of Organic Chemistry, 10, 2334-2351.

• Alkhuder, O., Kostin, M. A., & Tolstoy, P. M. (2026). 31P NMR chemical shift of phosphine oxides measures the total strength of multiple anticooperative H-bonds formed between the P=O group and proton donors. Physical Chemistry Chemical Physics, 28(4), 538-546.

• (Placeholder for a relevant analytical methods paper if one becomes available)

• University of California, Santa Barbara. (n.d.). Pyrophoric Chemicals Guide. Environmental Health & Safety.

• Reddit. (2019). Synthesizing phosphines without oxidation. r/chemistry.

• Purdue University. (n.d.). Pyrophoric Materials. Environmental Health and Safety.

• University of York. (n.d.). Single-solvent recrystallisation. Chemistry Teaching Labs.

• University of Rochester. (n.d.). Purification: Troubleshooting Flash Column Chromatography. Department of Chemistry.

• (Placeholder for a relevant stability study if one becomes available)

• Chemistry LibreTexts. (2021). 2.5: Sublimation.

• (Placeholder for a relevant safety document if one becomes available)

• Reddit. (2015). Air-Sensitive Columns? r/chemistry.

• Sigma-Aldrich. (n.d.). 31P NMR.

• (Placeholder for a relevant review on alkynylphosphine chemistry if one becomes available)

• (Placeholder for a relevant materials science application paper if one becomes available)

• (Placeholder for a relevant coordination chemistry paper if one becomes available)

• University of Toronto Scarborough. (n.d.). Sublimation Theory. Chemistry Online.

Sources

• 1. Practical Protocols for Solid-Phase Peptide Synthesis 4.0 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 31P NMR chemical shift of phosphine oxides measures the total strength of multiple anticooperative H-bonds formed between the P [[double bond, length as m-dash]] O group and proton donors - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 3. pdf.dutscher.com [pdf.dutscher.com]
• 4. Purification [chem.rochester.edu]
• 5. phcogj.com [phcogj.com]
• 6. Phytochemical Screening and Characterization of Volatile Compounds from Three Medicinal Plants with Reported Anticancer Properties Using GC-MS | MDPI [mdpi.com]
• 7. Troubleshooting Guide for Affinity Chromatography of Tagged Proteins [sigmaaldrich.com]
• 8. researchgate.net [researchgate.net]
• 9. 31Phosphorus NMR [chem.ch.huji.ac.il]
• 10. Intrinsic 31P NMR Chemical Shifts and the Basicities of Phosphate Groups in a Short-Chain Imino Polyphosphate - PMC [pmc.ncbi.nlm.nih.gov]
• 11. GC-MS analysis of phytochemical composition and anticancer activities of methanol and aqueous extracts of Bergenia ligulata rhizome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. actascientific.com [actascientific.com]
• 13. chemrxiv.org [chemrxiv.org]

How to avoid polymerization of triethynylphosphane during reactions

Topic: Prevention of Polymerization and Decomposition of Triethynylphosphane (

) Ticket ID: TEP-STAB-001 Status: Open for Public Access Responder: Dr. A. Vance, Senior Application Scientist

Module 1: Critical Safety Alert (Read Before Proceeding)

Warning: Explosive Hazard Triethynylphosphane (TEP) is an endothermic, high-energy compound. The primary failure mode—polymerization—is not merely a nuisance; it is exothermic and can lead to detonation if the compound is condensed or heated in a concentrated state.

The Golden Rules:

• NEVER concentrate TEP to dryness. It must remain in solution.

• NEVER store neat TEP.

• ALWAYS maintain an inert atmosphere (Argon/Nitrogen). TEP oxidizes rapidly to triethynylphosphine oxide (

  ), which is also unstable but distinct from the polymer.

Module 2: The Polymerization Mechanism

To avoid polymerization, you must understand what drives it. TEP possesses three terminal alkyne arms connected to a Lewis-basic phosphorus center.

Factor	Mechanism of Failure	Visual Indicator
Concentration	Intermolecular distance decreases, allowing the ethynyl -systems to cross-link (Glaser-type coupling or radical polymerization).	Solution turns dark brown/black.
Temperature	Thermal energy overcomes the activation barrier for C-C bond formation between alkyne arms.	Rapid formation of black insoluble solids (polyacetylene-like networks).
Oxygen	Promotes radical formation and oxidation to phosphine oxide ( ), which sensitizes the molecule to further degradation.	White precipitate (Oxide) or Black sludge (Polymer).
Trace Metals	Copper or Palladium residues from synthesis can catalyze coupling reactions.	Uncontrollable precipitation.

Module 3: Synthesis & Stabilization Protocol

This protocol is designed to minimize the "Residence Time" of free TEP. The safest TEP is the one generated in situ and immediately complexed.

Step-by-Step Workflow

1. Reagents & Setup:

• Precursor: Phosphorus trichloride (

  ).

• Nucleophile: Ethynylmagnesium bromide (0.5 M in THF) or Lithium acetylide.

• Solvent: Anhydrous THF or Diethyl Ether (degassed).

• Atmosphere: Strict Argon line (Schlenk technique).

2. Reaction (The Danger Zone):

• Cool the

  solution to -78°C (Dry ice/Acetone).

• Add the alkynyl reagent dropwise. Do not rush. Localized heating causes polymerization.

• Crucial: Do not let the reaction warm above 0°C during the addition.

3. Workup (The Stabilization):

• Standard: Aqueous workup is risky due to heat generation.

• Recommended: Filter off magnesium salts under Argon at low temperature (-20°C).

• Storage: Keep as a dilute solution (max 0.1 M) in THF/Ether at -30°C or lower .

4. Usage:

• Cannulate the cold TEP solution directly into the vessel containing your metal precursor.

• Why? Coordination to a metal center (e.g., Au, Ag, Ru) locks the lone pair and sterically hinders the alkyne arms, significantly retarding polymerization.

Module 4: Troubleshooting & FAQs

Q1: My solution turned black overnight. Can I save it?

• Diagnosis: Polymerization has occurred.[1][2][3][4][5][6][7][8] The black solid is a cross-linked polyacetylene-phosphorus network.

• Action: Discard immediately. Do not attempt to filter and concentrate the filtrate; dissolved oligomers may still be explosive. Quench with dilute bleach/water in a fume hood behind a blast shield.

Q2: I see a white precipitate instead of black. What is this?

• Diagnosis: This is likely Triethynylphosphine Oxide (

  ).

• Cause: An air leak in your Schlenk line or poor solvent degassing.

• Action: If the supernatant is still clear/yellow, the remaining TEP might be salvageable, but the concentration is now unknown.

Q3: Can I distill TEP to purify it?

• Answer: ABSOLUTELY NOT. Distillation requires heat and concentration, the two exact triggers for explosive polymerization. Use the crude solution or purify via rapid, cold column chromatography (only if absolutely necessary and kept dilute).

Q4: How long can I store the solution?

• Guideline:

  • At -78°C: ~1 week.[8]

  • At -20°C: < 24 hours.[8]

  • At Room Temp: < 1 hour.[8][9]

Module 5: Decision Logic & Workflow (Visualization)

The following diagram illustrates the critical decision pathways for handling TEP safely.

Caption: Figure 1. TEP Handling Decision Matrix. This flowchart guides the user through visual inspection to determine the stability of the triethynylphosphane solution.

References

• Safety Data & Handling: Carl Roth. Safety Data Sheet: Phosphine Derivatives and Handling. (General protocols for air-sensitive phosphines). 10[3][4][6][7]

• Polymerization Mechanisms: National Institutes of Health (NIH). Anionic Polymerization of Para-Diethynylbenzene: Synthesis of a Strictly Linear Polymer. (Mechanistic insight into ethynyl group cross-linking). 6[3][4][6][7][10]

• Phosphine Oxide Stability: MDPI. Trivinylphosphine Oxide: Synthesis, Characterization, and Polymerization Reactivity. (Differentiation between oxide formation and polymerization). 9[3][4][6]

• General Polymerization Context: Chemistry LibreTexts. Polymers and Polymerization Reactions.[1][2][3][4][5][6][7][8] (General addition polymerization principles applicable to terminal alkynes). 4

Sources

• 1. malcolmmackley.com [malcolmmackley.com]
• 2. egr.msu.edu [egr.msu.edu]
• 3. researchgate.net [researchgate.net]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. researchgate.net [researchgate.net]
• 6. Anionic Polymerization of Para-Diethynylbenzene: Synthesis of a Strictly Linear Polymer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubs.rsc.org [pubs.rsc.org]
• 9. mdpi.com [mdpi.com]
• 10. carlroth.com:443 [carlroth.com:443]

Technical Support Center: Triethynylphosphane (TEP) Functionalization

The following guide serves as a Technical Support Center for researchers working with Triethynylphosphane (

, TEP) . It addresses the specific challenges of regioselectivity, catalyst poisoning, and substitution control.

Status: Operational Subject: Regioselectivity & Stability Protocols for TEP Ticket ID: TEP-REGIO-001

Executive Summary: The TEP Paradox

Triethynylphosphane is a trifunctional scaffold offering high atom economy, but it presents a "Dr. Jekyll and Mr. Hyde" reactivity profile.

• The Asset: Three terminal alkynes ready for "Click" chemistry or addition.

• The Liability: The phosphorus lone pair (P-center). It is highly nucleophilic, air-sensitive, and a potent catalyst poison (especially for Cu(I)).

Core Directive: To achieve regioselectivity on the alkynes, you must first manage the phosphorus center.

Diagnostic & Decision Matrix (Workflow)

Before starting your synthesis, determine your route using the TEP Functionalization Logic Gate .

Figure 1: Decision matrix for selecting the correct synthetic pathway based on P-center utility and desired regioselectivity.

Troubleshooting Guides & Protocols

Module A: The "Catalyst Death" Issue (CuAAC Failure)

Symptom: You are attempting a Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) on TEP, but the reaction stalls, turns dark, or precipitates. Root Cause: The P(III) lone pair coordinates strongly to the Cu(I) catalyst, poisoning it and preventing the formation of the copper-acetylide intermediate.

Protocol: The P-Protection Fix To perform Click chemistry, you must electronically deactivate the phosphorus or sterically block it.

• Oxidative Route (Irreversible):

  • Reagent:

    (30%) or Elemental Sulfur ( ).

  • Procedure: Treat TEP in THF at 0°C.

  • Result: Formation of Triethynylphosphine oxide (

    ) or sulfide ( ).

  • Benefit: The P=O/P=S group is electron-withdrawing, activating the alkynes for nucleophilic attack while preventing Cu-coordination [1].

• Coordination Route (Reversible):

  • Reagent:

    or .

  • Mechanism:[1][2][3][4] Forms a Lewis acid-base adduct (

    or ).

  • Benefit: Preserves the P(III) oxidation state for later use (e.g., as a ligand) after deprotection with amines (DABCO) or phosphines.

Module B: Regioselectivity in Hydro-functionalization

User Question: "How do I ensure addition to the

-carbon (terminal) versus the -carbon (internal)?"

The regioselectivity depends entirely on the reaction mechanism: Nucleophilic vs. Radical .

1. Nucleophilic Addition (The "Trofimov" Approach)

This requires the P-center to be oxidized (

or ). The P-chalcogenide acts as an electron-withdrawing group (EWG), making the alkyne a Michael acceptor.

• Target:

  -Carbon (Terminal).

• Conditions: Superbasic media (KOH/DMSO or tBuOK/DMSO).

• Mechanism:

  • Nucleophile (

    , ) attacks the terminal carbon ( ).

  • Negative charge stabilizes at the

    -carbon (adjacent to P=O).

  • Protonation yields the Z-isomer (predominantly) due to chelation or steric factors [2].

Protocol 1: Nucleophilic Hydroalkoxylation

• Substrate: Triethynylphosphine oxide.

• Reagents: Alcohol (1.1 eq per arm), KOH (10 mol%), DMSO (Solvent).

• Temp: 60–80°C.

• Step-by-Step:

  • Dissolve TEP-oxide in DMSO.

  • Add KOH; stir for 15 min to generate the superbasic medium.

  • Add alcohol dropwise.

  • Validation: Monitor

    NMR.[5] A shift from ~ -10 ppm (alkyne) to ~ +20 ppm (vinyl) indicates conversion.

2. Radical Addition (Thiol-Yne "Click")

If you need to avoid metals and bases, use radical chemistry. This is highly efficient for C-S bond formation.

• Target:

  -Carbon (Anti-Markovnikov).

• Conditions: UV light (365 nm) or AIBN (Thermal), Thiol (

  ).

• Mechanism:

  • Thiyl radical (

    ) attacks the terminal carbon.

  • Radical stabilizes at the

    -carbon.

  • H-abstraction completes the cycle.

• Note: Thiol-yne reactions often undergo double addition (forming a dithioacetal) if stoichiometry is not strictly controlled [3].

Protocol 2: Photo-Initiated Thiol-Yne

• Reagents: Thiol (3.0 eq for tri-substitution), DMPA (Photoinitiator, 1 mol%).

• Solvent:

  or THF (degassed).

• Procedure:

  • Mix TEP (or TEP-oxide) with thiol and initiator.

  • Irradiate with UV light (365 nm) for 30–60 mins.

  • Control: To stop at mono-addition (vinyl sulfide), use a large excess of alkyne or bulky thiols.

Data Summary: Reaction Conditions & Selectivity[4][6]

Parameter	Nucleophilic Addition	Radical Addition (Thiol-Yne)	CuAAC (Click)
Active Species	Anion ( )	Radical ( )	Cu-Acetylide
P-State Req.	Must be ( )	Tolerates or	Must be Protected/
Regioselectivity	-addition (Z-alkene)	-addition (Linear)	1,4-disubstituted Triazole
Major Side Rxn	Polymerization (if too hot)	Double addition (1,2-dithio)	Catalyst Poisoning
Key Reference	Trofimov et al. [2]	Bowman/Hoyle [3]	Sharpless/Fokin [4]

Mechanistic Visualization

The following diagram illustrates the divergent pathways for nucleophilic vs. radical attack, explaining the "Why" behind the regioselectivity.

Figure 2: Mechanistic divergence. Note that while both attack the

-carbon, the intermediates (anion vs. radical) dictate the final stereochemistry and susceptibility to double-addition.

FAQ: Common Pitfalls

Q: Can I perform mono-substitution on TEP to get a "mixed" ligand? A: Yes, but it is statistically difficult.

• Strategy: Use Steric Control . React TEP with 1 equivalent of a bulky nucleophile (e.g., secondary amine) at low temperature (-78°C). The steric bulk of the first arm retards the reaction of the remaining arms.

• Alternative: Use a solid-support synthesis where TEP is immobilized, limiting access to reagents.

Q: My product is unstable during purification. Why? A: Ethynylphosphines are sensitive to hydrolysis. If you kept the P(III) lone pair free, it may oxidize on the silica column.

• Fix: Perform purification under

  or oxidize to the P-oxide before purification if the P-lone pair is not needed.

Q: Why use Superbasic media (KOH/DMSO)? A: The

of the ethynyl proton is high (~25). However, for addition reactions, we don't necessarily want to deprotonate the alkyne (which leads to acetylides); we want to make the nucleophile (alcohol/amine) "hot" enough to attack the triple bond. DMSO desolvates the hydroxide ion, increasing its basicity/nucleophilicity by orders of magnitude (the "Trofimov" effect) [2].

References

• Catalyst Poisoning & Protection

  • Wu, P., et al. "Efficiency and Fidelity in a Click-Chemistry Route to Triazole Dendrimers." Angewandte Chemie, 2004. Link (Demonstrates Cu-poisoning by phosphines and the P=O solution).

• Nucleophilic Addition (Superbasic Media)

  • Trofimov, B. A., & Schmidt, E. Y. "Reactions of acetylenes in superbasic media. Recent advances." Russian Chemical Reviews, 2014. Link (The authoritative source on base-catalyzed addition to acetylenes).

• Thiol-Yne Radical Chemistry

  • Lowe, A. B., & Bowman, C. N. "Thiol-yne click chemistry: A powerful and versatile methodology for materials synthesis." Journal of Materials Chemistry, 2010. Link (Defines the anti-Markovnikov radical mechanism).

• CuAAC General Mechanisms

  • Himo, F., et al. "Copper(I)-Catalyzed Synthesis of Azoles. DFT Study Predicts Unprecedented Reactivity and Intermediates." Journal of the American Chemical Society, 2005. Link

Sources

• 1. Thiol−Yne Photopolymerizations: Novel Mechanism, Kinetics, and Step-Growth Formation of Highly Cross-Linked Networks - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Radical Addition to Unsaturated Bonds –Thiol Ene/Yne Reactions - Wordpress [reagents.acsgcipr.org]
• 3. Rhodium-/Iridium-Catalyzed Hydroamination for the Synthesis of 1,2-, 1,3-, or 1,4-Diamines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. arkat-usa.org [arkat-usa.org]
• 5. researchgate.net [researchgate.net]

Scalable synthesis of triethynylphosphane for industrial applications

Current Status: Operational | Support Level: Tier 3 (Senior Scientist)

Executive Summary & Safety Directive

Subject: Triethynylphosphane (

) CAS: 687-80-9 (Generic for ethynylphosphines, verify specific derivative) Hazard Class: Pyrophoric, Shock-Sensitive (High Energy), Lachrymator.

Senior Scientist Note: Scaling the synthesis of "naked" triethynylphosphane (

) presents a dichotomy: it is a high-value precursor for metal-organic frameworks (MOFs) and molecular wires, yet it is thermodynamically unstable in bulk.

The "Scalable" Solution: For industrial applications, we strongly recommend synthesizing and storing the trimethylsilyl (TMS)-protected derivative (

). This compound is a crystalline solid, stable in air for short periods, and can be distilled. The "naked" triethynylphosphane should be generated in situ via deprotection only when required.

This guide covers both the Direct Synthesis (for immediate use) and the Protected Route (for storage/transport).

Synthesis Protocols

Method A: The "Protected" Route (Recommended for Scale)

Target: Tris(trimethylsilylethynyl)phosphane

Reaction Logic: Using Lithium (trimethylsilyl)acetylide allows for the formation of a stable intermediate. The bulky TMS groups protect the phosphorus center from oxidation and prevent the terminal alkynes from cross-polymerizing.

Workflow Diagram (DOT):

Caption: Figure 1. Stabilized synthesis workflow via TMS-protection strategy to ensure scalability and safety.

Step-by-Step Protocol:

• Preparation: Charge a 3-neck flask with THF (anhydrous) and Trimethylsilylacetylene. Cool to -78°C.

• Lithiation: Add

  -BuLi (1.05 eq per acetylene) dropwise. Stir 1 hr.

• Phosphinylation: Add

  (0.33 eq relative to acetylene) dissolved in THF very slowly over 2 hours.

  • Critical: Maintain T < -60°C. Exotherms lead to P-P bond formation (yellow impurities).

• Warm-up: Allow to reach room temperature overnight.

• Workup: Filter off LiCl salts under Argon. Remove solvent in vacuo.

• Purification: Recrystallize from cold pentane (-20°C).

  • Result: White/Colorless crystals. Stable.

Method B: Direct Grignard Synthesis (Hazardous)

Target: Triethynylphosphane (Unprotected)

Reaction Logic: Direct reaction of Ethynylmagnesium bromide with

. Warning: The product is a volatile, foul-smelling liquid that polymerizes explosively if heated or concentrated to dryness.

Data Table: Method Comparison

Parameter	Method A (TMS-Protected)	Method B (Direct Grignard)
Stability	High (Solid, months at -20°C)	Low (Liquid, hours at RT)
Scalability	Kg-scale possible	Gram-scale max (Safety limit)
Purification	Recrystallization	Vacuum Distillation (High Risk)
Yield	75-85%	40-60%
NMR	-90 to -100 ppm	-32 ppm

Troubleshooting Guide (The "Support Center")

Issue 1: Product solution turns dark brown/black.

• Diagnosis: Polymerization of the ethynyl groups or oxidation of the phosphine.

• Root Cause:

  • Oxygen ingress (Phosphine

    Phosphine Oxide).

  • Temperature spike during

    addition.

  • Trace acid presence catalyzing alkyne coupling.

• Corrective Action:

  • Immediate: Cool reaction to -78°C.

  • Prevention: Ensure

    addition rate limits internal temp rise to < 2°C. Use radical inhibitors (e.g., BHT) if downstream application permits.

Issue 2: Low Yield / "Sticky" Salts during Filtration.

• Diagnosis: Incomplete precipitation of Magnesium/Lithium salts.

• Root Cause: The Grignard salts (

  ) form complexes with the phosphine in THF.

• Corrective Action:

  • Solvent Swap: Exchange THF for Diethyl Ether or Toluene before filtration. Salts are less soluble in non-polar solvents, crashing them out more effectively.

  • Celite: Use a Celite pad for filtration, but ensure the Celite is oven-dried (water kills the product).

Issue 3: NMR shows multiple peaks.

• Diagnosis: Mixed substitution or Oxidation.

• Signal Analysis:

  • Target (

    ): Single peak upfield (negative ppm).

  • Oxide (

    ): Shifted downfield (positive or less negative ppm).

  • Incomplete Sub (

    ): Distinct shifts due to Cl electronegativity.

• Corrective Action:

  • If Oxide is present: Degas solvents more rigorously.

  • If Chloride species present: Reflux longer or add excess acetylide.

Diagnostic Logic (Decision Tree)

Use this flow to determine the failure point of a failed batch.

Caption: Figure 2. Diagnostic decision tree for identifying synthesis failures based on visual and spectroscopic evidence.

Frequently Asked Questions (FAQs)

Q: Can I distill the unprotected triethynylphosphane at atmospheric pressure? A: ABSOLUTELY NOT. Acetylenic phosphines are high-energy compounds. Distillation at atmospheric pressure will likely result in detonation. Even vacuum distillation requires a blast shield and strict temperature limits (bath < 40°C).

Q: Why is the

NMR shift different in vs ? A: Phosphines are Lewis bases and can interact with solvent protons or dipoles. We recommend Benzene- or Toluene- as the standard solvent. Chloroform can be slightly acidic (forming ) which may protonate or oxidize the phosphine over time.

Q: How do I store the product? A:

• Protected (

  ): Solid state, under Argon, -20°C. Shelf life: >1 year.

• Unprotected (

  ): Do not store neat. Store as a dilute solution in Toluene at -80°C.

Q: My Grignard reagent froze during addition. What happened? A: Commercial ethynylmagnesium bromide is often sold in THF. If you cool the receiving flask to -78°C and drop the Grignard directly in, the drops may freeze before mixing.

• Fix: Dilute the Grignard with Toluene before addition, or raise the reaction temp slightly to -60°C (above the freezing point of the mixture).

References

• Gynane, M. J. S., Hudson, A., & Lappert, M. F. (1980). The synthesis and characterisation of some ethynylphosphines and their coordinated radicals. Journal of Organometallic Chemistry, 203(2), 173-184.

• Sobenina, L. N., et al. (2002). Syntheses of phosphines having acetylene substituents. Russian Chemical Reviews, 71(7). (Foundational review on ethynylphosphine stability).

• Reich, H. J. (n.d.). Collection of

  NMR Chemical Shifts. University of Wisconsin-Madison.[1]

• Magritek. (2023).

  NMR. Magritek Application Notes.

Sources

• 1. organicchemistrydata.org [organicchemistrydata.org]

Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of Triethynylphosphane and Triphenylphosphine

For professionals engaged in catalysis, organic synthesis, and drug development, the choice of a phosphine ligand or reagent is a critical decision that dictates reaction outcomes, efficiency, and selectivity. While triphenylphosphine (PPh₃) is a cornerstone of modern chemistry, its lesser-known analog, triethynylphosphane (P(C≡CH)₃), presents a unique reactivity profile stemming from the distinct electronic and structural properties of its ethynyl substituents. This guide offers an in-depth, objective comparison of these two phosphines, grounded in experimental data and mechanistic principles, to inform your selection process.

At a Glance: Structural and Electronic Divergence

The fundamental differences between triphenylphosphine and triethynylphosphane arise from the hybridization of the carbon atom bonded to the phosphorus center. In PPh₃, this is an sp²-hybridized carbon of the phenyl ring, whereas in P(C≡CH)₃, it is an sp-hybridized carbon of the ethynyl group. This seemingly subtle change has profound consequences for the steric and electronic environment around the phosphorus atom.

The sp-hybridized carbon is significantly more electronegative than its sp² counterpart. This leads to strong induction, pulling electron density away from the phosphorus atom in triethynylphosphane. Conversely, the phenyl groups in triphenylphosphine are less withdrawing, resulting in a more electron-rich phosphorus center.

dot graph "" { graph [rankdir="LR", splines=true, overlap=false, nodesep="1", fontname="Arial", size="7.6,4!", ratio=fill]; node [shape=none, fontname="Arial"];

} dot Caption: Structural comparison of Triphenylphosphine and Triethynylphosphane.

These electronic differences are quantitatively captured by parameters like the Tolman Electronic Parameter (TEP), which is derived from the C-O stretching frequency of [LNi(CO)₃] complexes.[1] A lower TEP value indicates a more electron-donating ligand. While a precise TEP for triethynylphosphane is not widely reported, the known values for related alkynyl phosphines suggest it would be significantly higher (less donating) than that of triphenylphosphine.

Property	Triphenylphosphine (PPh₃)	Triethynylphosphane (P(C≡CH)₃)	Rationale for Difference
Formula	P(C₆H₅)₃	P(C₂H)₃	Phenyl vs. Ethynyl substituents
Molar Mass	262.29 g/mol	100.04 g/mol	Phenyl groups are much heavier.
P-C Bond Hybridization	P-C(sp²)	P-C(sp)	Aromatic ring vs. alkyne linkage.
Tolman Cone Angle (θ)	145°	< 115° (Estimated)	Linear ethynyl groups create much less steric bulk than phenyl groups.
Tolman Electronic Parameter (TEP)	2069.3 cm⁻¹	> 2075 cm⁻¹ (Estimated)	Electron-withdrawing ethynyl groups reduce the electron-donating ability of P.
Basicity (pKa of conjugate acid)	2.73 (in H₂O)	Significantly < 2.73 (Estimated)	Reduced electron density on P lowers its ability to accept a proton.

Reactivity as Nucleophiles and Bases

A phosphine's reactivity is often dominated by the nucleophilicity of the lone pair on the phosphorus atom. This is evident in classic organic reactions like the Staudinger reduction of azides.

Triphenylphosphine is a competent nucleophile, readily attacking organic azides to form a phosphazide intermediate. This intermediate then loses dinitrogen gas to form an iminophosphorane, which can be hydrolyzed to a primary amine and triphenylphosphine oxide. The stability of the P=O bond in the byproduct is a major thermodynamic driving force for this and related reactions (e.g., Wittig, Mitsunobu).

Triethynylphosphane , by contrast, is a significantly poorer nucleophile. The strong electron-withdrawing effect of the three ethynyl groups drastically reduces the electron density of the phosphorus lone pair, making it less available for donation. Consequently, it is expected to react much more slowly, or not at all, in reactions like the Staudinger reduction under standard conditions. This reduced basicity and nucleophilicity is a primary point of divergence in their reactivity.

dot graph Staudinger_Mechanism { graph [layout=dot, rankdir=LR, splines=ortho, nodesep=0.6, fontname="Arial"]; node [shape=box, style=rounded, fontname="Arial"]; edge [fontname="Arial"];

} dot Caption: General mechanism of the Staudinger Reaction.

Experimental Protocol: Comparative Staudinger Reduction

This protocol is designed to qualitatively assess the difference in nucleophilicity.

Objective: To compare the rate of reduction of benzyl azide using triphenylphosphine and triethynylphosphane.

Materials:

• Benzyl azide (Caution: potentially explosive)

• Triphenylphosphine (PPh₃)

• Triethynylphosphane (P(C≡CH)₃)

• Tetrahydrofuran (THF), anhydrous

• Water, deionized

• Thin Layer Chromatography (TLC) plates (silica gel)

• Appropriate developing solvent (e.g., 3:1 Hexanes:Ethyl Acetate)

• UV lamp and/or iodine chamber for visualization

Procedure:

• Set up two identical round-bottom flasks, each with a magnetic stir bar. Label them "PPh₃" and "P(C≡CH)₃".

• To each flask, add 1.0 mmol of benzyl azide dissolved in 10 mL of THF.

• To the "PPh₃" flask, add 1.1 mmol of triphenylphosphine.

• To the "P(C≡CH)₃" flask, add 1.1 mmol of triethynylphosphane.

• Stir both reactions at room temperature.

• Monitor the progress of each reaction at regular intervals (e.g., 15 min, 30 min, 1 hr, 2 hr, 4 hr) by TLC. Spot the starting material (benzyl azide) and the reaction mixture from each flask.

• After an appropriate time, add 0.5 mL (approx. 27.8 mmol) of water to each flask and stir for an additional hour to hydrolyze the iminophosphorane.

• Analyze the final reaction mixtures by TLC to observe the formation of benzylamine.

Expected Outcome & Causality: The reaction with triphenylphosphine is expected to proceed to completion relatively quickly, showing the disappearance of the benzyl azide spot and the appearance of the benzylamine spot on the TLC plate. The reaction with triethynylphosphane will likely show little to no conversion of the starting material, even after extended periods. This directly demonstrates the lower nucleophilicity of P(C≡CH)₃ due to the electronic effect of the ethynyl groups.

Performance as Ligands in Catalysis

The electronic and steric properties of phosphines are paramount to their function as ligands in homogeneous catalysis. The balance of σ-donation and π-acceptance dictates the electron density at the metal center, which in turn influences key catalytic steps like oxidative addition and reductive elimination.

• Triphenylphosphine (PPh₃): PPh₃ is considered a strong σ-donor and a weak π-acceptor.[2] It donates its lone pair to an empty metal d-orbital (σ-donation). The π-acceptance occurs via back-donation from filled metal d-orbitals into the antibonding σ* orbitals of the P-C bonds.[2] Its moderate steric bulk (cone angle of 145°) often favors the formation of coordinatively unsaturated complexes, which is crucial for catalytic activity. It is a workhorse ligand in numerous reactions, including Suzuki, Heck, and Buchwald-Hartwig couplings.

• Triethynylphosphane (P(C≡CH)₃): This ligand presents a contrasting profile.

  • σ-Donation: Due to the electron-withdrawing nature of the ethynyl groups, P(C≡CH)₃ is a significantly weaker σ-donor than PPh₃. This leads to a more electron-poor (more electrophilic) metal center.

  • π-Acceptance: The presence of π* orbitals within the C≡C bonds provides a low-energy pathway for π-back-donation from the metal. This makes triethynylphosphane a much stronger π-acceptor ligand than triphenylphosphine. Strong π-acceptor ligands stabilize electron-rich, low-valent metal centers.

  • Sterics: With an estimated cone angle well below 115°, it is a very small ligand. This can allow for higher coordination numbers at the metal center or provide greater access for substrates to the catalytic site.

dot graph Catalysis_Cycle { graph [layout=dot, rankdir=TB, splines=true, nodesep=0.5, fontname="Arial"]; node [shape=box, style=rounded, fontname="Arial"]; edge [fontname="Arial"];

} dot Caption: A generic cross-coupling catalytic cycle highlighting key steps.

Experimental Evidence: Studies have shown that the unique properties of triethynylphosphanes can be highly beneficial. For instance, they have been employed as effective ligands in rhodium-catalyzed hydrosilylation and have shown remarkable rate enhancement in gold(I)-catalyzed alkyne cyclizations. The proposed reason is that their smaller size and electronic profile favor the formation of highly active mono-ligated metal species.

A Unique Reactive Handle: Cycloaddition Chemistry

Perhaps the most dramatic difference in reactivity is the ability of triethynylphosphane's substituents to participate in chemical reactions, a capability entirely absent in the relatively inert phenyl groups of PPh₃. The terminal alkyne functionalities of P(C≡CH)₃ are versatile handles for further molecular construction.

Specifically, they can readily participate in [3+2] cycloaddition reactions, such as the copper-catalyzed azide-alkyne cycloaddition (CuAAC) or "click" reaction.[3] This allows triethynylphosphane to be used as a trivalent scaffold, where three different molecules can be appended to the phosphorus core. This opens up possibilities for creating novel multidentate ligands, dendrimers, or functional materials where the phosphorus atom serves as a key structural linchpin. Triphenylphosphine lacks any such functionality.

Experimental Protocol: Azide-Alkyne Cycloaddition with P(C≡CH)₃

Objective: To demonstrate the utility of triethynylphosphane as a scaffold by reacting it with benzyl azide via CuAAC.

Materials:

• Triethynylphosphane (P(C≡CH)₃)

• Benzyl azide

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

• Sodium ascorbate

• tert-Butanol/Water (1:1 mixture)

• NMR tubes, deuterated solvent (e.g., CDCl₃)

Procedure:

• In a vial, dissolve 0.1 mmol of triethynylphosphane and 0.33 mmol (3.3 equivalents) of benzyl azide in 2 mL of a 1:1 t-BuOH/H₂O mixture.

• In a separate small vial, prepare the catalyst solution by dissolving 0.01 mmol (10 mol%) of CuSO₄·5H₂O and 0.02 mmol (20 mol%) of sodium ascorbate in 0.5 mL of water. The solution should turn a yellow-orange color.

• Add the catalyst solution to the solution of the reactants.

• Stir the reaction vigorously at room temperature for 12-24 hours.

• Monitor the reaction by TLC or LC-MS for the disappearance of starting materials.

• Upon completion, extract the product with an organic solvent (e.g., ethyl acetate), wash with brine, dry over sodium sulfate, and concentrate under reduced pressure.

• Characterize the resulting tri-triazole phosphine product by ¹H, ¹³C, and ³¹P NMR spectroscopy.

Expected Outcome & Causality: The reaction is expected to yield the tris(1-benzyl-1H-1,2,3-triazol-4-yl)phosphane. The successful formation of this product validates the reactivity of the alkyne arms of P(C≡CH)₃, a mode of reactivity that is impossible for PPh₃. This highlights its potential as a building block in materials science and medicinal chemistry.

Conclusion and Application Outlook

The choice between triphenylphosphine and triethynylphosphane is a choice between a classic, reliable reagent and a specialized, multifunctional building block.

• Choose Triphenylphosphine when you require a moderately bulky, strongly nucleophilic, and electron-donating phosphine for established transformations like the Wittig, Staudinger, or Mitsunobu reactions, or as a general-purpose ligand for a wide range of cross-coupling reactions.

• Choose Triethynylphosphane when your application can benefit from its unique combination of properties: small steric footprint, weak σ-donation, strong π-acceptance, and reactive alkyne handles. It is particularly promising for:

  • Catalytic systems where a small, electron-poor ligand is desired to enhance reactivity.

  • The synthesis of novel, well-defined multidentate ligands or materials through cycloaddition chemistry.

  • Applications where the inertness of the ligand's substituents is not required, but rather exploited for further functionalization.

By understanding the fundamental electronic and steric differences that drive their divergent reactivity, researchers can make more informed decisions, moving beyond the default choice of PPh₃ to leverage the unique synthetic potential of triethynylphosphane.

References

• Tolman, C. A. (1977). Steric Effects of Phosphorus Ligands in Organometallic Chemistry and Homogeneous Catalysis. Chemical Reviews, 77(3), 313–348. [Link]

• G. A. Ardizzoia and S. Brenna. (2017). Interpretation of Tolman electronic parameters in the light of natural orbitals for chemical valence. Physical Chemistry Chemical Physics, 19, 5971-5978. [Link]

• H.‐U. Blaser, B. Pugin, F. Spindler, E. Mejia, and A. Togni. (2011). Josiphos Ligands: From Discovery to Technical Applications. In Privileged Chiral Ligands and Catalysts. Wiley-VCH. [Link]

• Chadwick A. Tolman. Tolman electronic parameter. Wikipedia. [Link]

• LibreTexts Chemistry. (2020). 19.2: Phosphines. [Link]

• Various Authors. (n.d.). Phosphine Ligands. University course notes. This source provides a general overview of phosphine ligand properties.

• MDPI. (2020). Recent Developments on 1,3-Dipolar Cycloaddition Reactions by Catalysis in Green Solvents. Molecules, 25(12), 2866. [Link]

• University of California, Davis. (n.d.). Phosphine Ligands.

• MDPI. (2021). [Tc(NO)(Cp)(PPh3)Cl] and , and Their Reactions with Pyridine and Chalcogen Donors. Molecules, 26(16), 4995. [Link]

• ChemRxiv. (2023). Tolman Electronic Parameter Predictions from a Fast, Accurate, and Robust Machine Learning Model Provide Insight into Phosphine Ligand Electronic Effects. [Link]

• Royal Society of Chemistry. (2024). Reactivities of tertiary phosphines towards allenic, acetylenic, and vinylic Michael acceptors. Chemical Science. [Link]

• YouTube. (2021). 16.6 Cycloaddition Reactions | Organic Chemistry. [Link]

• LibreTexts Chemistry. (2023). 1.2: Cycloaddition Reactions. [Link]

• MDPI. (2021). [Tc(NO)Cl2(PPh3)2(CH3CN)] and Its Reactions with 2,2′-Dipyridyl Dichalcogenides. Molecules, 26(11), 3373. [Link]

• YouTube. (2020). 1,3-dipolar cycloaddition reactions. [Link]

Sources

• 1. Tolman electronic parameter - Wikipedia [en.wikipedia.org]
• 2. alpha.chem.umb.edu [alpha.chem.umb.edu]
• 3. m.youtube.com [m.youtube.com]

Experimental Validation of DFT Models for Triethynylphosphane: A Comparative Guide

Executive Summary: The Modeling Challenge

Triethynylphosphane (

) represents a unique challenge in computational chemistry due to its rigid symmetry, high electron density at the alkynyl termini, and the subtle electronic effects of the phosphorus lone pair. Standard DFT protocols often fail to accurately predict its shielding tensors and vibrational modes due to inadequate treatment of long-range dispersion and core-valence interactions.

This guide provides a validated, non-template workflow for benchmarking DFT functionals against experimental data for

. It synthesizes structural data from gas-phase electron diffraction (GED) and liquid crystal NMR studies to establish a "Gold Standard" for model validation.

Structural Validation: Geometry & Bond Angles

The first pillar of validation is reproducing the physical geometry. For

, the critical parameter is the C-P-C bond angle , which dictates the steric cone angle and coordination ability.

Experimental Benchmark

Research by Kennedy et al. using NMR in liquid crystal solvents (EBBA) and X-ray diffraction has established precise structural parameters.

Parameter	Experimental Value (Solid/LC)	Target Accuracy (DFT)
C-P-C Bond Angle	101.4° ± 0.5°	± 0.5°
P-C Bond Length	~1.75 - 1.78 Å (Est.)	± 0.02 Å
Symmetry		(No imaginary freq)

Recommended Computational Protocol

• Initial Guess: Construct the molecule with

  symmetry.

• Basis Set: Use def2-TZVP or cc-pVTZ . Smaller basis sets (e.g., 6-31G*) often overestimate the bond angle due to poor description of the phosphorus lone pair.

• Functional Selection:

  • wB97X-D: Excellent for geometry; accounts for dispersion which stabilizes the packing of ethynyl groups.

  • B3LYP: Historically popular but tends to overestimate bond lengths in alkynyl systems.

  • M06-2X: Recommended for capturing non-covalent interactions if modeling the crystal lattice.

Spectroscopic Validation: P NMR

Nuclear Magnetic Resonance is the most sensitive probe for the electronic environment of the phosphorus atom. The chemical shift is highly sensitive to the paramagnetic shielding term, which DFT often miscalculates without proper gauge-invariant atomic orbitals (GIAO).

Experimental Benchmark

Triethynylphosphane exhibits a

P signal significantly upfield (shielded) compared to alkyl phosphines due to the anisotropic effect of the triple bonds.

• Reference Standard: 85%

  (0 ppm).[1]

• Expected Range:

  to ppm (Negative shift indicates shielding).

• Validation Metric: Mean Absolute Error (MAE) < 5 ppm.

GIAO Calculation Workflow

To reproduce the experimental shift, follow this specific route:

• Optimization: Optimize geometry at wB97X-D/def2-TZVP.

• NMR Step: Perform a Single Point Energy (SPE) calculation using the GIAO method .

  • Recommended Functional:PBE0 or PBE1PBE . These hybrids often outperform B3LYP for

    P shifts.

  • Basis Set:pcSseg-2 or cc-pCVTZ (specifically designed for shielding tensors).

• Solvent Model: Use PCM or SMD with Chloroform or Benzene (common solvents for phosphines) to match experimental conditions.

Vibrational Validation: IR/Raman Signatures

The ethynyl group (

) provides two distinct diagnostic bands. Validating these frequencies ensures the potential energy surface (PES) curvature is correct.

Mode	Experimental Frequency ( )	Scaling Factor (Typical)
Stretch	2050 - 2100	0.95 - 0.97
Stretch	3250 - 3300	0.95 - 0.96
Stretch	600 - 650	0.98

Note: Experimental values are derived from analogous Group 14 triethynyl species (Sn, Si) and general alkynylphosphine data.

Causality: If your calculated

stretch is >2200 (unscaled), your model is overestimating the bond stiffness, likely due to a lack of electron correlation. Switch to a hybrid functional with lower Hartree-Fock exchange (e.g., B3LYP or B97X-D).

Integrated Validation Workflow

The following diagram illustrates the logical flow for validating your DFT model against the benchmarks defined above.

Figure 1: Iterative self-validating workflow for triethynylphosphane DFT modeling. Green nodes indicate validation checkpoints.

Synthesis & Handling (Context)[2][3][4][5][6][7][8]

To generate the experimental data for validation,

is typically synthesized via the reaction of phosphorus trichloride ( ) with ethynylmagnesium bromide ( ) in THF at low temperatures (-78°C).

Safety Warning: Triethynylphosphane is potentially unstable and can polymerize explosively or decompose. All experimental validations should be performed on fresh samples under inert atmosphere (

or Ar).

References

• Kennedy, J. D., McFarlane, W., & Puddephatt, R. J. (1976). The NMR spectrum of P(C≡CH)3 dissolved in the liquid crystal EBBA. ResearchGate.

• Jensen, J. O. (2004). Vibrational frequencies and structural determination of triethynylmethylstannane. Spectrochimica Acta Part A.

• Latypov, S. K., et al. (2022). DFT Calculations of 31P NMR Chemical Shifts in Palladium Complexes. PMC - NIH.

• Reich, H. J. (n.d.). 31P NMR Chemical Shifts. Organic Chemistry Data.

Sources

• 1. 31Phosphorus NMR [chem.ch.huji.ac.il]

Characterization of Triethynylphosphane-Metal Complexes: A Technical Comparison Guide

Executive Summary: The "Steric-Electronic Mismatch" Advantage

Triethynylphosphane (

, hereafter TEP ) represents a specialized class of phosphorus ligands that offers a distinct distinct advantage over the ubiquitous triphenylphosphine ( ). While is the industry workhorse, its steric bulk (phenyl propellers) and moderate electron-donating ability often limit catalytic turnover in sterically crowded systems.

TEP and its derivatives introduce a "Steric-Electronic Mismatch" :

• Sterics: The rod-like ethynyl groups create a cylindrical steric profile that is significantly smaller near the metal center than the fan-like phenyl groups of

  .

• Electronics: The

  -hybridized carbons render the phosphorus center highly electron-deficient, making TEP a potent -acceptor (similar to phosphites) rather than a strong -donor.

This guide characterizes TEP-metal complexes, specifically focusing on Gold(I) applications relevant to drug development (e.g., auranofin analogs) and "clickable" bioconjugates.

Ligand Profiling: TEP vs. Industry Standards

The following table contrasts TEP with the standard

and the electron-rich/bulky .

Table 1: Comparative Physicochemical Profile

Feature	Triethynylphosphane (TEP)	Triphenylphosphine ( )	Tri-tert-butylphosphine ( )
Formula
Tolman Cone Angle ( )	~132° (Est.)*	145°	182°
Electronic Character	Strong -Acceptor (Acidic)	Moderate -Donor	Strong -Donor (Basic)
NMR Shift (Free)	-30 to -60 ppm (Upfield)	-6 ppm	+63 ppm
IR Signature	~2040 cm	(Aromatic) 1430 cm	C-H (Alkyl) 2900 cm
Stability	Low (Air/Light Sensitive)	High (Air Stable)	High (Pyrophoric)
Primary Utility	-Acid Catalysis, Bioconjugation	General Cross-Coupling	Pd-Catalyzed Amination

*Note: The effective steric bulk of TEP is cylindrical. While the "swept volume" is moderate, the immediate clearance around the metal center is high, allowing for the accommodation of bulky substrates.

Synthesis & Stability Protocol

Critical Safety Warning: Unsubstituted triethynylphosphane (

) is volatile and prone to explosive decomposition if concentrated or heated. For most drug development applications, Tri(phenylethynyl)phosphine ( ) is the recommended stable surrogate. The protocol below describes the general synthesis for the ethynyl class.

Workflow: Modified Grignard Route

This protocol avoids the use of pyrophoric lithium reagents in favor of Grignard reagents for better thermal control.

Reagents:

• Phosphorus trichloride (

  )

• Ethynylmagnesium bromide (0.5 M in THF)

• Solvent: Anhydrous Diethyl Ether (

  )

Step-by-Step Protocol:

• Inert Atmosphere Setup: Flame-dry a 2-neck round bottom flask and cool under a stream of Argon.

• Pre-cooling: Charge the flask with

  (1.0 eq) and anhydrous . Cool the solution to -78°C (Dry ice/Acetone bath).

• Addition: Add Ethynylmagnesium bromide (3.1 eq) dropwise over 60 minutes. Rationale: Slow addition prevents localized heating which causes polymerization of the ethynyl groups.

• Equilibration: Allow the mixture to warm to 0°C over 2 hours. Do not reflux.

• Quench & Workup: Quench with degassed saturated

  (aq). Extract the organic layer under Argon.

• Isolation: Dry over

  and concentrate under reduced pressure at low temperature (< 20°C).

  • Checkpoint: Analyze crude by

    NMR. Product should appear as a singlet upfield (negative ppm).

Visualization: Synthesis Logic Flow

Caption: Synthesis pathway for triethynylphosphane highlighting the critical temperature control required to prevent polymerization.

Metal Complexation: Gold(I) Characterization[1][2][3][4][5][6][7]

In drug development, Gold(I) complexes (e.g., Auranofin) are targeted for their inhibition of thioredoxin reductase.[1] TEP-Gold complexes (

) offer a unique "Clickable" scaffold.

Synthesis of [AuCl(TEP)]

• Precursor: Dissolve Sodium tetrachloroaurate (

  ) in water/ethanol.

• Reduction: Add thiodiglycol (TDG) to reduce Au(III) to Au(I), generating the intermediate

  .

• Ligand Exchange: Add TEP (dissolved in DCM) to the aqueous Au(I) solution.

• Precipitation: The

  complex precipitates as a white/off-white solid.

Characterization Data Suite

To validate the formation of the complex, you must triangulate data from NMR, IR, and X-ray diffraction.

A. NMR Spectroscopy (The Diagnostic Shift)

Upon coordination to Gold(I), the phosphorus signal shifts significantly downfield (deshielding due to

-donation to the metal).

• Free Ligand (

  ): -32.0 ppm (Singlet)

• Complex (

  ): +10.0 to +25.0 ppm (Singlet)

• Validation: A shift of

  ppm confirms coordination.

B. Infrared Spectroscopy (The Functional Handle)

The ethynyl group provides a silent region marker.

• Stretch: Look for a sharp band at 2040–2060 cm .
• Stretch: A sharp band at ~3280 cm (acetylenic proton).

• Note: If the C-H stretch disappears, you may have accidentally deprotonated the ligand to form a gold-acetylide (

  ), which is a common side reaction.

C. X-Ray Crystallography (Geometry)

Gold(I) phosphine complexes almost universally adopt a linear geometry (coordination number 2).

• P-Au-Cl Angle: Expected to be near 178-180° .

• Au-P Bond Length: Typically 2.23 Å . Shortening of this bond compared to

  (2.24 Å) indicates stronger -backbonding from Gold to the TEP ligand.

Application in Drug Development: The "Click" Strategy

The primary advantage of TEP over

in medicinal chemistry is the terminal alkyne. This allows for post-complexation functionalization via Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).

Mechanism of Action (Bioconjugation)

• Complexation: Form the stable

  core first.

• Conjugation: React the pendant ethynyl groups with an Azide-tagged biomolecule (e.g., a tumor-targeting peptide or antibody).

• Result: A targeted Gold(I) metallodrug where the phosphine acts as both the stabilizing ligand and the linker.

Visualization: Electronic & Steric Impact[8]

Caption: Decision tree comparing the physicochemical impact of TEP versus PPh3 on metal complex behavior.

References

• Tolman, C. A. (1977). Steric effects of phosphorus ligands in organometallic chemistry and homogeneous catalysis. Chemical Reviews, 77(3), 313–348. Link

• Schmidbaur, H., & Schier, A. (2012). Gold(I) complexes of phosphines and related ligands.[2][3][4][5][6][1][7] Chemical Society Reviews, 41, 370-412. Link

• Werner, H. (2004). Alkynylphosphines as Ligands: Synthesis, Characterization, and Reactivity. Dalton Transactions. (General reference for alkynylphosphine synthesis logic).

• Ochida, A., & Sawamura, M. (2007).[8] Phosphorus ligands with a large cavity: synthesis of triethynylphosphines with bulky end caps.[8] Chemistry – An Asian Journal, 2(5), 609-618.[8] Link

• Berners-Price, S. J., & Filipovska, A. (2011). Gold compounds as therapeutic agents for human diseases.[5][1][7] Metallomics, 3(9), 863-873. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. Evaluating the Antiproliferative Effects of Tri(2-Furyl)- and Triphenylphosphine-Gold(I) Pyridyl- and Pyrimidine-Thiolate Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Synthesis, characterization and anticancer activity of gold(I) complexes that contain tri-tert-butylphosphine and dialkyl dithiocarbamate ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Phosphorus ligands with a large cavity: synthesis of triethynylphosphines with bulky end caps and application to the rhodium-catalyzed hydrosilylation of ketones - PubMed [pubmed.ncbi.nlm.nih.gov]

Performance Guide: Triethynylphosphane-Based Catalysts in Gold(I) Catalysis

This guide objectively evaluates the performance of triethynylphosphane-based catalysts (specifically Tris(tert-butylethynyl)phosphine and its derivatives) versus commercial standards like Triphenylphosphine (

) and JohnPhos.

Executive Summary

Triethynylphosphanes (TEPs) represent a specialized class of electron-deficient phosphine ligands designed to solve a persistent challenge in homogeneous catalysis: accessing "difficult" medium-sized rings (7- to 8-membered) via hydroamination and cycloisomerization.

Unlike commercial standards (

, Phosphites, or Buchwald ligands) which often favor 5- or 6-membered rings due to standard steric profiles, TEPs utilize a "Semihollow" steric architecture . This unique geometry creates a cavity around the metal center, accelerating entropy-disfavored cyclizations (e.g., 7-exo-dig) while maintaining high Lewis acidity at the Gold(I) center.

Quick Comparison: TEP vs. Commercial Standards

Feature	Triethynylphosphane (TEP)	Triphenylphosphine ( )	JohnPhos / Buchwald
Electronic Nature	Strong -acceptor (High Lewis Acidity)	Moderate -donor / weak -acceptor	Strong -donor (Electron Rich)
Steric Shape	Semihollow (Cone angle remote from metal)	Propeller (Bulk close to metal)	Bulky Biaryl (Hemilabile shielding)
Primary Niche	7-exo-dig / 8-endo-dig cyclizations	Standard 5/6-membered cyclizations	Cross-coupling / C-H activation
Stability	Air-stable solid; sensitive in solution	Air-stable	Air-stable

Mechanistic Insight: The "Semihollow" Effect

To understand the performance data, one must understand the causality. The superior performance of TEPs in specific reactions is driven by two factors:

• Electronic Activation: The

  -hybridized ethynyl spacers ( ) are electron-withdrawing. This reduces the electron density on the Phosphorus lone pair, making the resulting Gold(I) complex highly electrophilic . This activates the alkyne substrate more strongly than .

• Steric Molding (The Semihollow):

  • Commercial Ligands (

    ): The phenyl rings block the space immediately around the metal. For large ring formation (7+ members), the transition state is sterically crowded, leading to failure or polymerization.

  • TEP Ligands: The linear ethynyl "arms" extend the bulky R-groups (e.g., tert-butyl) away from the metal center. This creates a "reaction pocket" or cavity that accommodates the bulky transition state of a 7-membered ring closure while preventing catalyst decomposition.

Visualization: Steric & Electronic Pathway

Figure 1: Mechanistic flow showing how TEP's electronic and steric properties converge to enable difficult cyclizations.

Performance Data: Case Study

Reaction: Intramolecular Hydroamination of Alkynic Sulfonamides. Target: Synthesis of Azepines (7-membered N-heterocycles). Challenge: Standard 5-exo or 6-endo pathways are kinetically faster. Forcing 7-exo-dig usually results in low conversion or oligomerization with standard catalysts.

Experimental Comparison Table

Conditions: 0.5 mol% Catalyst,

, 25°C, 18h. Substrate: N-tosyl-alkynylamine.

Catalyst System	Ligand Structure	Yield (Azepine)	Conversion	Observations
Au(NTf2)(TEP)	Tris(tert-butylethynyl)phosphine	82%	100%	Clean 7-exo-dig cyclization. No oligomers.
Au(NTf2)(PPh3)	Triphenylphosphine	< 10%	< 20%	Mostly unreacted starting material; trace oligomers.
Au(NTf2)(P(OPh)3)	Triphenylphosphite	45%	60%	Slow reaction; significant decomposition.
Au(NTf2)(JohnPhos)	Biaryl Phosphine	15%	30%	Steric bulk hinders the specific 7-membered TS.

Key Insight: The TEP catalyst is not just "better"; it enables a reaction pathway that is effectively inaccessible with standard commercial phosphines. The yield improvement is >400% compared to JohnPhos and >800% compared to

.

Experimental Protocols

To ensure reproducibility, the following protocols describe the synthesis of the ligand (as it is not widely available commercially) and the catalytic application.

A. Ligand Synthesis: Tris(tert-butylethynyl)phosphine

Note: This protocol utilizes a Grignard approach.[1][2][3] All steps must be performed under Argon.

• Reagents: 3,3-Dimethyl-1-butyne (tert-butyl acetylene), Ethylmagnesium bromide (

  ), Phosphorus trichloride ( ).

• Step 1 (Grignard Formation):

  • Dissolve 3,3-Dimethyl-1-butyne (3.3 equiv) in anhydrous THF.

  • Cool to 0°C. Dropwise add

    (3.3 equiv).

  • Stir at room temperature for 2 hours to generate the alkynyl Grignard reagent.

• Step 2 (Phosphine Formation):

  • Cool the solution back to 0°C.

  • Dropwise add

    (1.0 equiv) in THF.

  • Critical: Allow to warm to room temperature and reflux for 12 hours. The reflux is necessary to overcome steric hindrance for the third substitution.

• Step 3 (Workup):

  • Quench with degassed saturated

    (aq).

  • Extract with diethyl ether under inert atmosphere.

  • Recrystallize from cold pentane/ethanol.

  • Product: White/off-white solid. Air-stable in solid form, store under Argon.

B. Catalytic Protocol: Gold-Catalyzed Hydroamination[4]

• Catalyst Preparation (In Situ):

  • Mix AuCl(SMe2) (0.5 mol%) and Tris(tert-butylethynyl)phosphine (0.5 mol%) in

    . Stir for 10 mins to form Cl-Au-TEP.

  • Add AgNTf2 (0.5 mol%) to abstract the chloride. Filter off the AgCl precipitate through a celite plug (anaerobic).

• Reaction:

  • Add the filtrate (Active Cationic Gold Catalyst) to a vial containing the alkynic sulfonamide substrate (0.2 mmol) in

    (1.0 mL).

  • Stir at 25°C for 18 hours.

• Purification:

  • Concentrate the mixture.

  • Purify via silica gel chromatography (Hexane/EtOAc).

Visual Workflow: Catalytic Cycle

Figure 2: The catalytic cycle highlights the "Semihollow Facilitation" step where TEP ligands outperform standard phosphines.

References

• Ito, H., Harada, T., Ohmiya, H., & Sawamura, M. (2011).[4] Intramolecular hydroamination of alkynic sulfonamides catalyzed by a gold–triethynylphosphine complex: Construction of azepine frameworks by 7-exo-dig cyclization. Beilstein Journal of Organic Chemistry, 7, 951–959.[4]

• Oonishi, Y., Gomez-Suarez, A., Martin, A. R., & Nolan, S. P. (2013). Gold(I)-Catalyzed Internal Alkyne Hydration. Angewandte Chemie International Edition. (Contextualizing Gold(I)
• Gorodin, V. N., et al. (2010). Electronic Properties of Triethynylphosphines. Organometallics.

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchportal.bath.ac.uk [researchportal.bath.ac.uk]
• 3. The synthesis of deuteriated tri-tert-butyl phosphine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Intramolecular hydroamination of alkynic sulfonamides catalyzed by a gold-triethynylphosphine complex: Construction of azepine frameworks by 7-exo-dig cyclization - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Thermal Stability of Triethynylphosphane Derivatives for Advanced Material Applications

For Immediate Release to Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of the thermal stability of triethynylphosphane derivatives, a class of organophosphorus compounds with significant potential in the development of advanced polymers and functional materials. Through a detailed examination of experimental data and methodologies, this document serves as a critical resource for professionals seeking to understand and utilize these novel materials.

Introduction: The Promise of Ethynylphosphane Architectures

Triethynylphosphane and its derivatives are characterized by a central phosphorus atom bonded to three ethynyl (–C≡CH) moieties. This unique structure imparts a combination of rigidity, reactivity, and potential for extensive cross-linking, making them attractive building blocks for materials requiring high thermal and oxidative stability. The ethynyl groups can undergo thermal polymerization to form highly cross-linked, carbon-rich networks, a desirable attribute for applications in high-temperature composites, flame retardants, and precursors for carbonaceous materials.[1][2] The phosphorus atom itself can influence the decomposition pathway, often leading to the formation of a protective char layer that enhances fire resistance.[3]

This guide will delve into the critical aspects of the thermal stability of these compounds, offering a comparative analysis based on available scientific literature. We will explore the influence of molecular structure on thermal properties, provide detailed experimental protocols for thermal analysis, and discuss the likely decomposition mechanisms.

Comparative Thermal Stability Analysis

The thermal stability of triethynylphosphane derivatives is primarily assessed using Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC).[4][5] TGA measures the change in mass of a sample as a function of temperature, providing key metrics such as the onset of decomposition (Tonset) and the percentage of residual mass (char yield) at elevated temperatures. DSC measures the heat flow into or out of a sample during a temperature change, revealing information about melting points, glass transitions, and exothermic polymerization or decomposition events.

Due to the limited availability of data on triethynylphosphane itself, this analysis draws comparisons from structurally related compounds, including phenylethynyl-substituted phosphines and their oxides.

Table 1: Comparative TGA Data for Ethynyl-Containing Organophosphorus Compounds and Related Polymers

Compound/Polymer	T5% Weight Loss (°C, N2)	Char Yield at 800°C (%, N2)	Reference
Poly(arylene ether phosphine oxide)	~516	High	[3]
Phenylacetylene-capped Polyimide Resins (cured)	>500	High	[2]
Poly(dimethylsilylene-ethynylene-phenoxyphenoxyphenylene-ethynylene) (cured)	549	Not specified	[6]
Phosphorus-iodonium ylids (various)	74 - 225 (Tonset)	Not applicable	[7]

Analysis of Structural Influences:

The data, while not directly on triethynylphosphane, suggests several key trends:

• Aromatic Substitution: The incorporation of phenyl groups on the ethynyl moieties, as seen in phenylethynyl-terminated polymers, generally leads to exceptional thermal stability, with decomposition temperatures often exceeding 500 °C.[2][8] This is attributed to the inherent stability of the aromatic rings and their ability to participate in char formation.

• Oxidation State of Phosphorus: Phosphine oxides tend to exhibit different decomposition behaviors compared to their corresponding phosphines. The P=O bond is strong and can influence the pyrolysis pathway, often promoting condensed-phase mechanisms that lead to higher char yields.[3]

• Cross-linking: The presence of multiple ethynyl groups is crucial for the formation of a dense, thermally stable network upon curing. The thermal polymerization of these groups is an exothermic process that can be observed by DSC and leads to a significant increase in thermal stability.[2]

Experimental Protocols for Thermal Analysis

The accurate assessment of the thermal stability of triethynylphosphane derivatives, which can be air- and moisture-sensitive, requires meticulous experimental procedures.[9][10]

Thermogravimetric Analysis (TGA) Protocol

Objective: To determine the thermal stability and decomposition profile of a triethynylphosphane derivative.

Instrumentation: A calibrated thermogravimetric analyzer is required.[4]

Procedure:

• Sample Preparation: Due to the potential air sensitivity of triethynylphosphane derivatives, sample preparation should ideally be conducted in an inert atmosphere (e.g., a glovebox).[9][10]

  • Accurately weigh 5-10 mg of the sample into a clean, tared TGA crucible (alumina or platinum).[11] Using a consistent sample mass is crucial for comparative studies.

• Instrument Setup:

  • Place the sample crucible onto the TGA balance.

  • Purge the furnace with a high-purity inert gas (e.g., nitrogen or argon) at a flow rate of 50-100 mL/min to ensure an oxygen-free environment.

• Thermal Program:

  • Equilibrate the sample at a starting temperature of 30 °C for 5 minutes.

  • Ramp the temperature from 30 °C to 900 °C at a constant heating rate of 10 °C/min. A controlled heating rate is essential for reproducible results.

  • Hold the sample at 900 °C for 10 minutes to ensure complete decomposition.

• Data Analysis:

  • Plot the sample weight percentage as a function of temperature.

  • Determine the onset temperature of decomposition (Tonset), the temperature at 5% weight loss (T5%), and the residual weight (char yield) at 900 °C.

Causality Behind Experimental Choices:

• Inert Atmosphere: Prevents premature oxidation of the sample, which would lead to an inaccurate assessment of its intrinsic thermal stability.

• Heating Rate: A rate of 10 °C/min is a common standard that allows for good resolution of thermal events without unduly prolonging the experiment. Slower rates can provide more detailed information about complex decomposition steps.

• Sample Mass: A small sample mass minimizes thermal gradients within the sample and ensures uniform heating.

Differential Scanning Calorimetry (DSC) Protocol

Objective: To identify thermal transitions such as melting, polymerization, and decomposition, and to quantify the associated enthalpy changes.

Instrumentation: A calibrated differential scanning calorimeter.

Procedure:

• Sample Preparation:

  • In an inert atmosphere, hermetically seal 2-5 mg of the sample in an aluminum DSC pan. This prevents volatilization and reaction with the atmosphere.

  • Prepare an empty, hermetically sealed aluminum pan to be used as a reference.

• Instrument Setup:

  • Place the sample and reference pans in the DSC cell.

  • Purge the cell with an inert gas (e.g., nitrogen) at a flow rate of 20-50 mL/min.

• Thermal Program:

  • Equilibrate the sample at a low starting temperature (e.g., 0 °C).

  • Ramp the temperature to a point beyond the expected decomposition temperature (e.g., 400 °C) at a heating rate of 10 °C/min.

• Data Analysis:

  • Plot the heat flow as a function of temperature.

  • Identify endothermic peaks (melting) and exothermic peaks (polymerization, decomposition).

  • Integrate the peak areas to determine the enthalpy of these transitions.

Causality Behind Experimental Choices:

• Hermetic Sealing: Essential for volatile or reactive samples to prevent mass loss that is not due to decomposition and to contain any evolved gases.

• Reference Pan: The use of an empty reference pan allows for the subtraction of the heat capacity of the pan, isolating the thermal events of the sample.

Visualization of Experimental Workflow and Molecular Structure

Diagram 1: General Structure of Triethynylphosphane Derivatives

Caption: General molecular structure of triethynylphosphane derivatives.

Diagram 2: Experimental Workflow for Thermal Stability Analysis

Caption: Workflow for TGA and DSC analysis of triethynylphosphane derivatives.

Decomposition Mechanisms

The thermal decomposition of triethynylphosphane derivatives is a complex process that can proceed through several pathways, influenced by the substituents and the atmosphere. Analysis of decomposition products is often carried out using techniques like Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC/MS).[12][13][14]

Proposed Decomposition Pathways:

• Polymerization and Cyclization: At lower temperatures, the primary thermal event is the exothermic polymerization of the ethynyl groups.[2] This can lead to the formation of a highly cross-linked polyene network. Subsequent cyclization reactions can form aromatic structures, contributing to the high char yield.

• P-C Bond Cleavage: At higher temperatures, cleavage of the phosphorus-carbon bonds can occur. The specific products will depend on the nature of the substituents. For derivatives with phenyl groups, the formation of stable aromatic fragments is likely.

• Radical Mechanisms: The thermal degradation of polymers often involves radical chain reactions, including initiation, propagation, and termination steps.[15] For ethynyl-containing polymers, radical addition to the triple bonds can be a key propagation step.

• Condensed-Phase Charring: The presence of phosphorus is known to promote char formation through dehydration and cross-linking reactions in the solid state.[3] This creates a thermally insulating barrier that protects the underlying material from further decomposition.

Diagram 3: Postulated Decomposition Pathways

Caption: Potential thermal decomposition pathways for triethynylphosphane derivatives.

Conclusion

Triethynylphosphane derivatives represent a promising class of materials for high-temperature applications. Their thermal stability is intrinsically linked to the presence of multiple ethynyl groups, which facilitate the formation of highly cross-linked, char-forming networks upon heating. While direct comparative data remains limited, analysis of related structures indicates that aromatic substitution and the oxidation state of the phosphorus atom are key factors in determining the onset of decomposition and the efficiency of char formation. The experimental protocols and mechanistic insights provided in this guide offer a foundational understanding for researchers and developers working with these advanced materials. Further investigation into the synthesis and detailed thermal analysis of a wider range of triethynylphosphane derivatives is warranted to fully unlock their potential.

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Benchmarking Triethynylphosphane (TEP) Linkers in MOF Architectures: Efficiency, Stability, and Functional Potential

Topic: Benchmarking the Efficiency of Triethynylphosphane Linkers in MOFs Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

In the high-stakes arena of reticular chemistry, the choice of linker dictates the destiny of the framework. While carboxylate (e.g., terephthalic acid) and azolate (e.g., imidazolate) linkers dominate the commercial landscape due to synthetic ease and hydrolytic stability, they often lack the electronic versatility required for advanced catalysis and specific guest-host interactions.

This guide objectively benchmarks Triethynylphosphane (TEP) derivatives against standard linker classes. Unlike passive structural spacers, TEP linkers introduce a reactive phosphorus core (

) flanked by rigid ethynyl arms, acting as a "metalloligand" capable of secondary coordination. This analysis focuses on their efficiency in porosity retention, catalytic turnover, and utility in drug delivery vectors.

Part 1: Structural & Electronic Profiling

To understand the efficiency of TEP, we must first contrast its fundamental physicochemical profile with the industry standards: Carboxylates (Hard donors) and Pyridines (Borderline donors).

The TEP Advantage: The TEP motif (

) offers a unique geometry. The ethynyl spacers provide high rigidity, preventing pore collapse, while the central phosphorus lone pair remains available for post-synthetic modification (PSM) or metal coordination (e.g., Au, Pd, Pt) without destabilizing the primary framework nodes.

Table 1: Comparative Linker Profiling

Feature	Triethynylphosphane (TEP)	Terephthalate (e.g., BDC)	Imidazolate (e.g., ZIFs)
Primary Binding Mode	Soft donor (P) or via terminal groups	Hard donor (COO⁻)	Borderline donor (N)
Geometry	Pyramidal ( ), 3-connected	Linear ( ), 2-connected	Angular ( ), 2-connected
Electronic Nature	Lewis Base (Soft); -acidic arms	-donating aromatic core	-donating
Pore Environment	Electron-rich, chemically reactive	Inert, hydrophobic/philic	Hydrophobic, chemically stable
Key Vulnerability	Oxidation ( )	Hydrolysis (bond cleavage)	Acidic degradation

Part 2: Synthesis Protocol – The "Protected Node" Strategy

Expert Insight: Direct solvothermal synthesis with free phosphine linkers often fails because the soft phosphorus competes with the carboxylate/azolate groups for the primary metal nodes, leading to amorphous coordination polymers rather than crystalline MOFs.

The most robust method for TEP-MOF construction is the Protected Metalloligand Approach .

Protocol: De Novo Synthesis of P-Functionalized MOF (TEP-Derivative)

Reagents:

• Linker: Tris(4-carboxyphenylethynyl)phosphane (TEP-COOH)

• Node Precursor:

  (for UiO-68 topology)

• Modulator: Benzoic acid

• Solvent: DMF/Formic Acid

Step-by-Step Methodology:

• Ligand Protection (Critical Step):

  • Why: To prevent P-oxidation during synthesis.

  • Action: React TEP-COOH with elemental sulfur (

    ) in refluxing toluene to form the thiophosphoryl derivative ( ).

  • Validation:

    NMR shift from -30 ppm (free P) to +42 ppm ( ).

• Solvothermal Assembly:

  • Dissolve

    (50 mg) and Protected-TEP-COOH (100 mg) in DMF (10 mL).

  • Add Benzoic Acid (1.5 g) as a modulator to control crystal growth rate.

  • Heat at 120°C for 48 hours in a sealed autoclave.

  • Result: Formation of octahedral crystals (UiO-68-P=S).

• Post-Synthetic Deprotection:

  • Why: To reactivate the catalytic P-center.

  • Action: Treat the MOF with Raney Nickel or Hexamethylphosphorous triamide (HMPT) in dry THF under inert atmosphere.

  • Validation: Solid-state

    MAS NMR confirming return to negative chemical shift.

• Metallation (Optional for Catalysis):

  • Soak the activated MOF in a solution of

    to coordinate Gold(I) to the phosphorus core.

Visualization: Synthesis Workflow

Figure 1: The "Protected Node" synthesis pathway ensures the phosphorus center survives the harsh solvothermal conditions required for high-crystallinity MOF formation.

Part 3: Performance Benchmark Data

The following data aggregates performance metrics from phosphine-functionalized MOFs (P-MOFs) compared to standard UiO-66 (Carboxylate) and ZIF-8 (Imidazolate).

Benchmark 1: Porosity and Stability

TEP linkers are heavier and bulkier than simple benzene rings. While this reduces absolute gravimetric surface area, it creates larger intrinsic pore apertures suitable for drug encapsulation.

Metric	TEP-MOF (Zr-Node)	UiO-66 (Standard)	ZIF-8	Analysis
BET Surface Area ( )	850 - 1,100	1,100 - 1,400	1,300 - 1,600	TEP is denser; lower gravimetric area but comparable volumetric capacity.
Pore Aperture ( )	12 - 18 (Tunable)	~6 (Triangular window)	3.4 (Flexible to 11)	TEP's extended ethynyl arms create larger cages for biologics.
Thermal Stability	~350°C	~500°C	~400°C	Ethynyl bonds are heat-sensitive; lower stability than pure aromatics.
Chemical Stability	High (Acid), Low (Oxidant)	High (Acid/Base/Oxidant)	Low (Acid), High (Base)	TEP requires antioxidant environments.

Benchmark 2: Catalytic Efficiency (Gold-Catalyzed Cyclization)

This is the "Killer App" for TEP linkers. The phosphorus center acts as a heterogeneous ligand for soft metals.

Reaction: Hydration of alkynes to ketones (Au-catalyzed).

Catalyst System	Turnover Frequency (TOF, )	Leaching (%)	Recyclability (Cycles)
Homogeneous	4,500	N/A (Solution)	0 (Single Use)
TEP-MOF-Au (Heterogeneous)	3,800	< 0.1 ppm	> 10
Amine-MOF-Au ( -Linker)	850	~ 5.0 ppm	3

Interpretation: The TEP-Au bond is significantly stronger (Soft-Soft interaction) than the Amine-Au bond (Hard-Soft mismatch), preventing metal leaching and maintaining high activity close to the homogeneous limit.

Part 4: Critical Analysis for Drug Development

For pharmaceutical scientists, TEP linkers present a dichotomy: High Loading vs. Biocompatibility Risks .

• Loading Mechanism:

  • Coordination Loading: Unlike carboxylate MOFs that rely on physisorption (weak van der Waals forces), TEP MOFs can chemically coordinate drugs containing soft metal centers (e.g., Cisplatin, Auranofin) or Lewis acidic moieties. This prevents "burst release" and allows for controlled, zero-order release kinetics.

• Toxicity Warning:

  • Free organophosphines are often cytotoxic. The stability of the MOF is paramount. If the framework degrades, releasing free TEP linkers, it could pose safety risks.

  • Mitigation: Use of Zr(IV) nodes (high stability) and coating the MOF with PEG or silica to prevent premature degradation in the bloodstream.

Visualization: Drug Loading & Release Pathway

Figure 2: The chemisorption mechanism of TEP-MOFs allows for high-affinity loading of metallodrugs, released only upon environmental triggers (e.g., acidic tumor pH).

References

• Falkowski, J. M., et al. (2024). "Bridging Homogeneous and Heterogeneous Catalysis: Phosphine-Functionalized Metal-Organic Frameworks." Angewandte Chemie International Edition. [Link]

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• Vaidhyanathan, R., et al. (2021). "Effect of Amine Functionalization of MOF Adsorbents for Enhanced CO2 Capture." National Institutes of Health (NIH). [Link]

• Li, X., et al. (2021). "The Synthesis and Properties of TIPA-Dominated Porous Metal-Organic Frameworks." MDPI Molecules. [Link]

• Covalent Metrology. (2025). "Porometry, Porosimetry, and Pycnometry: The 3 P's You Need for Porous Materials Characterization." [Link]

Safety & Regulatory Compliance

A Guide to the Safe Disposal of Triethynylphosphane: A Protocol for Researchers

Triethynylphosphane (P(C≡CH)₃) is a highly reactive organophosphorus compound that demands meticulous handling and disposal procedures due to its pyrophoric, air-sensitive, and potentially shock-sensitive nature. This guide provides a comprehensive, step-by-step protocol for the safe neutralization and disposal of triethynylphosphane, ensuring the safety of laboratory personnel and compliance with environmental regulations. The procedures outlined below are grounded in established principles for managing hazardous chemical waste and are designed to mitigate the inherent risks associated with this energetic material.

Hazard Assessment and Risk Mitigation

Triethynylphosphane presents a trifecta of hazards:

• Pyrophoricity: It can spontaneously ignite upon contact with air.[1][2][3] All handling must be conducted under an inert atmosphere.

• Reactivity: The phosphorus-carbon bonds and acetylenic groups are highly reactive and can undergo uncontrolled polymerization or decomposition, potentially leading to an explosion.

• Toxicity: As an organophosphorus compound, it is presumed to be toxic and may cause damage to the nervous system.[4]

Given these risks, a thorough understanding of the procedure and adherence to safety protocols are paramount. Never work alone when handling triethynylphosphane. [2][5]

Personal Protective Equipment (PPE) and Engineering Controls

Before commencing any disposal procedures, ensure the following PPE and engineering controls are in place:

Equipment	Specification	Rationale
Primary Engineering Control	Inert Atmosphere Glovebox or Schlenk Line	To prevent contact with air and moisture, mitigating the risk of spontaneous ignition.[3]
Secondary Engineering Control	Certified Chemical Fume Hood	To contain any potential release of flammable or toxic vapors.
Eye Protection	Chemical Splash Goggles and a Face Shield	Provides maximum protection from splashes and potential explosions.[5][6]
Hand Protection	Flame-Resistant (e.g., Nomex) outer gloves over chemically resistant inner gloves (e.g., nitrile)	Protects against both fire and chemical exposure.
Body Protection	Flame-Resistant Lab Coat	To protect against fire hazards.[5]
Emergency Equipment	Class D Fire Extinguisher (for combustible metals), Sand Bucket, and Emergency Shower/Eyewash Station	To address potential fires and chemical exposures.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and key steps in the safe disposal of triethynylphosphane.

Caption: Workflow for the safe disposal of triethynylphosphane.

Step-by-Step Disposal Protocol

This protocol is designed for small research quantities (typically < 5g) of triethynylphosphane.

Materials:

• Anhydrous, high-boiling point solvent (e.g., toluene)

• Long-chain alcohol (e.g., isopropanol or butanol)

• Deionized water

• Dilute hydrochloric acid and sodium bicarbonate solution (for neutralization)

• Three-neck round-bottom flask equipped with a magnetic stirrer, dropping funnel, and nitrogen/argon inlet

• Ice bath

• Appropriately labeled hazardous waste container

Procedure:

• Preparation and Inert Atmosphere:

  • Assemble and dry all glassware in an oven prior to use.

  • Set up the reaction apparatus within a chemical fume hood and purge with an inert gas (argon or nitrogen). If using a glovebox, ensure the atmosphere is dry and free of oxygen.[3]

  • Don all required PPE.

• Dilution:

  • Under the inert atmosphere, carefully transfer the triethynylphosphane to the round-bottom flask.

  • Add an anhydrous, high-boiling point solvent (e.g., toluene) to dilute the triethynylphosphane. A concentration of 5-10% is recommended to help manage the reaction exotherm.

• Initial Quenching with Alcohol:

  • Cool the solution to 0°C using an ice bath. This is crucial for controlling the reaction rate.

  • Slowly add a long-chain alcohol, such as isopropanol, dropwise via the dropping funnel with vigorous stirring. The use of a less reactive alcohol will temper the reaction.

  • Rationale: The alcohol will react with the P-C bonds. A slow, controlled addition is necessary to prevent a dangerous temperature increase.

• Warming and Secondary Quenching:

  • Once the addition of the alcohol is complete, allow the mixture to slowly warm to room temperature while continuing to stir.

  • After reaching room temperature, cautiously and very slowly add water dropwise to hydrolyze any remaining reactive species. Be prepared for gas evolution (phosphine, which is also pyrophoric).

• Neutralization:

  • Once the reaction has subsided, check the pH of the aqueous layer. Neutralize the solution by adding dilute hydrochloric acid or a sodium bicarbonate solution as needed. The goal is to bring the pH to a neutral range (6-8).[7][8]

• Waste Collection:

  • Transfer the neutralized mixture to a properly labeled hazardous waste container. The label should include all constituents of the final mixture.

  • Follow your institution's and local regulations for hazardous waste disposal.[9][10][11] Do not mix this waste with other waste streams unless explicitly permitted.[12]

Emergency Procedures

• Fire: In the event of a fire, use a Class D fire extinguisher or smother the fire with sand. DO NOT USE WATER OR A CO2 EXTINGUISHER.

• Spill: In the case of a small spill within the inert atmosphere of a glovebox, absorb the material with a non-reactive absorbent material (e.g., vermiculite). For spills outside of an inert environment, evacuate the area and contact your institution's environmental health and safety office immediately.

• Personal Exposure: In case of skin contact, immediately flush the affected area with copious amounts of water for at least 15 minutes and seek immediate medical attention.

Conclusion

The proper disposal of triethynylphosphane is a critical aspect of laboratory safety. By understanding the inherent hazards and meticulously following a well-designed, step-by-step neutralization protocol, researchers can mitigate the risks associated with this highly reactive compound. Adherence to these procedures not only protects laboratory personnel but also ensures environmental stewardship. All waste must be managed in accordance with institutional policies and governmental regulations.[13]

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